Technical Documentation Center

4-Cyclopropyl-2-hydroxybenzonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Cyclopropyl-2-hydroxybenzonitrile

Core Science & Biosynthesis

Foundational

1H NMR and 13C NMR spectra of 4-Cyclopropyl-2-hydroxybenzonitrile

Structural Elucidation of 4-Cyclopropyl-2-hydroxybenzonitrile: A Comprehensive Guide to 1 H and 13 C NMR Spectroscopy Executive Summary & Molecular Context 4-Cyclopropyl-2-hydroxybenzonitrile (CAS: 1421253-27-1) is a hig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Structural Elucidation of 4-Cyclopropyl-2-hydroxybenzonitrile: A Comprehensive Guide to 1 H and 13 C NMR Spectroscopy

Executive Summary & Molecular Context

4-Cyclopropyl-2-hydroxybenzonitrile (CAS: 1421253-27-1) is a highly specialized synthetic intermediate utilized extensively in modern medicinal chemistry. It serves as a critical building block in the development of [1] and [2] for the treatment of inflammatory and immune system disorders.

The molecule features a highly polarized aromatic system driven by the push-pull electronic dynamics of an electron-donating hydroxyl group (-OH), an electron-withdrawing cyano group (-CN), and the hyperconjugative influence of a cyclopropyl moiety. Accurate structural validation via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount for ensuring isomeric purity in pharmaceutical development pipelines. This technical guide provides an authoritative, in-depth analysis of its 1 H and 13 C NMR spectral profiles.

Electronic Topology and Spin System Dynamics

The spectroscopic behavior of 4-cyclopropyl-2-hydroxybenzonitrile is dictated by the synergistic electronic effects of its substituents, which create a highly dispersed chemical shift environment:

  • The Nitrile Anisotropy: The -CN group at C-1 exerts a strong inductive electron-withdrawing effect (-I) and a mesomeric withdrawing effect (-M). This heavily deshields the adjacent protons and carbons, pulling electron density away from the ring.

  • Phenolic Shielding: The -OH group at C-2 operates via a strong +M electron donation. This significantly shields the ortho (C-3) and para (C-5) positions, directly counteracting the nitrile's influence and creating an electron-rich pocket on one side of the molecule.

  • Cyclopropyl Hyperconjugation: The cyclopropyl ring at C-4 donates electron density into the aromatic π -system via Walsh orbital overlap (hyperconjugation). This subtly shields the adjacent protons while introducing complex multiplet splitting due to its rigid, non-planar geometry.

Experimental Protocols for High-Fidelity NMR Acquisition

To ensure reproducible and high-resolution spectral data, the following self-validating protocol is required. The choice of deuterated dichloromethane (CD 2​ Cl 2​ ) over standard DMSO-d 6​ is deliberate; CD 2​ Cl 2​ provides excellent solubility for polar aromatics while preventing the disruption of intrinsic intramolecular electronic environments caused by strong solvent-solute hydrogen bonding.

Step-by-Step Methodology
  • Sample Preparation: Weigh exactly 15.0 mg of high-purity (>98%) 4-cyclopropyl-2-hydroxybenzonitrile. Dissolve completely in 0.6 mL of CD 2​ Cl 2​ (99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer the homogeneous solution to a precision 5 mm NMR tube.

  • Instrument Calibration: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the broadband probe to the exact resonance frequencies of 1 H and 13 C. Lock the magnetic field to the deuterium resonance of the CD 2​ Cl 2​ solvent.

  • Shimming: Perform gradient shimming (Z1-Z5, X, Y) to achieve a highly homogeneous magnetic field. Validate the shim quality by ensuring the TMS reference peak exhibits a half-height linewidth ( w1/2​ ) of < 0.5 Hz.

  • 1 H NMR Acquisition: Execute a standard 30° pulse sequence (zg30). Acquire 16 scans with a spectral width of 20 ppm. Utilize a relaxation delay (D1) of 2.0 seconds to ensure complete longitudinal relaxation, allowing for accurate quantitative integration of the protons.

  • 13 C NMR Acquisition: Execute a proton-decoupled 30° pulse sequence (zgpg30) using WALTZ-16 decoupling to remove 1 H- 13 C scalar couplings. Acquire 1024 scans with a relaxation delay of 2.0 seconds.

  • Data Processing: Apply an exponential window function (Line Broadening = 0.3 Hz for 1 H; 1.0 Hz for 13 C) prior to Fourier Transformation (FT). Perform manual phase and baseline correction. Calibrate the spectra against the residual solvent peaks (CD 2​ Cl 2​ : 1 H δ 5.32 ppm, 13 C δ 53.8 ppm).

Workflow Visualization

NMR_Workflow SamplePrep Sample Preparation (15mg in CD2Cl2) Acquisition1H 1H NMR Acquisition (400 MHz, zg30) SamplePrep->Acquisition1H Acquisition13C 13C NMR Acquisition (100 MHz, zgpg30) SamplePrep->Acquisition13C DataProcessing Data Processing (FT, Phase & Baseline Corr.) Acquisition1H->DataProcessing Acquisition13C->DataProcessing SpectralAnalysis Spectral Analysis & Peak Integration DataProcessing->SpectralAnalysis StructureEluc Structural Validation (4-Cyclopropyl-2-hydroxybenzonitrile) SpectralAnalysis->StructureEluc

Figure 1: High-fidelity NMR acquisition and spectral assignment workflow for structural validation.

Quantitative Data Presentation: 1 H NMR Spectral Analysis

The 1 H NMR spectrum of 4-cyclopropyl-2-hydroxybenzonitrile acquired in CD 2​ Cl 2​ exhibits distinct resonances that perfectly map to its molecular topology[1]. The rigid cyclopropyl ring introduces unique diastereotopic splitting patterns.

Chemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignmentMechanistic Rationale
12.17 Broad Singlet (br. s)-1H-OHExtreme downfield shift driven by the strongly electron-withdrawing ortho-cyano group, which heavily deshields the phenolic proton.
7.23 Doublet (d)8.341HAr-H (C-6)Deshielded by the anisotropic cone of the adjacent -CN group. Exhibits standard ortho-coupling to H-5.
6.51 - 6.58 Multiplet (m)-2HAr-H (C-3, C-5)Overlapping signals. Both protons are heavily shielded by the +M effect of the ortho and para -OH group, pushing them significantly upfield.
1.82 Triplet of Triplets (tt)5.02, 8.371HCyclopropyl -CHSplitting arises from coupling to the two distinct sets of diastereotopic methylene protons on the cyclopropyl ring.
0.94 - 1.00 Multiplet (m)-2HCyclopropyl -CH 2​ Diastereotopic protons located trans to the aromatic ring.
0.68 - 0.73 Multiplet (m)-2HCyclopropyl -CH 2​ Diastereotopic protons located cis to the aromatic ring, experiencing shielding from the aromatic π -cloud.

Quantitative Data Presentation: 13 C NMR Spectral Analysis

The 13 C NMR assignments are derived from empirical additivity rules and benchmarked against structurally analogous [3]. The push-pull electronic system creates a highly dispersed carbon spectrum, making it an excellent diagnostic tool.

Chemical Shift ( δ , ppm)Carbon TypeAssignmentMechanistic Rationale
~160.5 Quaternary (C-O)C-2Strongly deshielded by the highly electronegative oxygen atom.
~152.0 Quaternary (C-C)C-4Deshielded by the alkyl substitution of the cyclopropyl group.
~133.0 Methine (CH)C-6Slightly deshielded due to the meta-relationship with the -OH group and ortho to the -CN group.
~118.5 Methine (CH)C-5Shielded by the resonance donation (+M) of the para -OH group.
~117.0 Quaternary (C≡N)-CNCharacteristic sp-hybridized nitrile carbon resonance.
~113.5 Methine (CH)C-3Heavily shielded by the adjacent, electron-donating -OH group.
~99.2 Quaternary (C-C)C-1Anomalously shielded for an aromatic carbon. This is a hallmark of 2-hydroxybenzonitriles, caused by the strong resonance donation from the ortho -OH group overlapping with the -CN ipso effect.
~16.5 Methine (CH)Cyclopropyl CHTypical upfield shift for highly strained cyclopropyl methine carbons.
~11.2 Methylene (CH 2​ )Cyclopropyl CH 2​ Highly shielded due to the diamagnetic ring current effect of the strained cyclopropyl σ -bonds.

References

  • US Patent 8846656B2. Tetrahydropyrido-pyridine and tetrahydropyrido-pyrimidine compounds and use thereof as C5a receptor modulators. Google Patents.
  • WO Patent 2018030550A1. Heterocyclic compounds with an ror(gamma)t modulating activity. Google Patents.
  • The Journal of Organic Chemistry . Utility of Nitrogen Extrusion of Azido Complexes for the Synthesis of Nitriles, Benzoxazoles, and Benzisoxazoles. ACS Publications. Available at:[Link]

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 4-Cyclopropyl-2-hydroxybenzonitrile

Abstract 4-Cyclopropyl-2-hydroxybenzonitrile is a substituted aromatic nitrile of significant interest to the chemical and pharmaceutical research communities. Its unique structural combination, featuring a cyclopropyl m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

4-Cyclopropyl-2-hydroxybenzonitrile is a substituted aromatic nitrile of significant interest to the chemical and pharmaceutical research communities. Its unique structural combination, featuring a cyclopropyl moiety, a hydroxyl group, and a nitrile function on a benzene ring, presents a versatile scaffold for the development of novel chemical entities. The cyclopropyl group, in particular, is a valuable feature in medicinal chemistry, often enhancing metabolic stability and binding affinity. This guide provides a comprehensive overview of the core physicochemical properties of 4-Cyclopropyl-2-hydroxybenzonitrile, offering both established data and predictive insights. Furthermore, it details robust, field-proven experimental protocols for the precise determination of these properties, designed to ensure scientific integrity and reproducibility for researchers, scientists, and drug development professionals.

Introduction and Molecular Overview

4-Cyclopropyl-2-hydroxybenzonitrile (CAS No. 1421253-27-1) is a specialized research chemical whose value lies in its potential as a building block in organic synthesis. The constituent functional groups—a phenolic hydroxyl, a nitrile, and a cyclopropyl substituent—each impart distinct chemical characteristics that are critical for its application in drug discovery and materials science.

  • The Phenolic Hydroxyl Group: This group acts as a hydrogen bond donor and acceptor, influencing solubility and providing a key site for chemical modification. Its acidity (pKa) is a critical parameter for understanding its behavior in physiological and reaction media.

  • The Nitrile Group: A versatile functional group that can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloaddition reactions. Its moderate polarity and linear geometry influence the molecule's overall shape and electronic properties.

  • The Cyclopropyl Ring: This strained three-membered ring is a "bioisostere" for other groups and is known to confer unique pharmacological properties. It can increase potency, alter metabolic profiles, and improve selectivity for biological targets. The incorporation of cyclopropyl groups is a well-established strategy in modern drug design.[1]

This guide will systematically explore the key physicochemical attributes of this molecule, providing a framework for its effective use and characterization in a laboratory setting.

Core Physicochemical Properties

A summary of the fundamental properties of 4-Cyclopropyl-2-hydroxybenzonitrile is presented below. It is important to note that while some data is available from chemical suppliers, many specific experimental values are not published in peer-reviewed literature and must be determined empirically.

PropertyValue / Predicted ValueSource / Comment
IUPAC Name 4-Cyclopropyl-2-hydroxybenzonitrile---
CAS Number 1421253-27-1[2][3]
Molecular Formula C₁₀H₉NO[2][4]
Molecular Weight 159.19 g/mol [2][4]
Appearance Predicted: White to off-white solidBased on related benzonitrile compounds.
Melting Point Not experimentally determined. Predicted: ~90-120 °CAnalogy to 2-hydroxybenzonitrile (92-95 °C) and 4-hydroxybenzonitrile (110-113 °C).[5][6]
Boiling Point Not experimentally determined.Expected to be high; decomposition may occur before boiling at atmospheric pressure.
Solubility Predicted: Sparingly soluble in water; Soluble in polar organic solvents (e.g., Methanol, Acetone, DMSO).Structural analysis suggests amphiphilic character.
pKa (Phenolic OH) Not experimentally determined. Predicted: ~7.5 - 8.5Based on the pKa of 4-cyanophenol (7.97).[4][7][8][9]

Solubility Profile and Determination

The solubility of a compound is a critical determinant of its utility, impacting everything from reaction kinetics to bioavailability. The structure of 4-Cyclopropyl-2-hydroxybenzonitrile, with its polar hydroxyl and nitrile groups and nonpolar aromatic and cyclopropyl components, suggests a nuanced solubility profile.

Theoretical Solubility Assessment
  • Aqueous Solubility: The phenolic hydroxyl group can form hydrogen bonds with water, but the overall hydrophobic character of the benzene and cyclopropyl rings is expected to limit aqueous solubility.

  • Organic Solvent Solubility: Enhanced solubility is anticipated in polar protic solvents like methanol and ethanol, which can engage in hydrogen bonding with the hydroxyl group. Polar aprotic solvents such as acetone, ethyl acetate, and dimethyl sulfoxide (DMSO) should also be effective due to dipole-dipole interactions and hydrogen bond acceptance. Nonpolar solvents like hexanes are predicted to be poor solvents.

Experimental Protocol: Isothermal Shake-Flask Method

The "gold standard" for determining thermodynamic solubility is the isothermal shake-flask method.[10] This protocol ensures that a true equilibrium is reached between the solid compound and the solvent.

Objective: To determine the equilibrium solubility of 4-Cyclopropyl-2-hydroxybenzonitrile in a given solvent at a specified temperature.

Methodology:

  • Preparation: Add an excess amount of the solid compound to a series of vials, each containing a known volume of the test solvent (e.g., water, phosphate-buffered saline pH 7.4, ethanol). The presence of undissolved solid is essential to ensure saturation.

  • Equilibration: Seal the vials and place them in an orbital shaker or rotator within a temperature-controlled incubator (e.g., 25 °C or 37 °C). Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[11]

  • Phase Separation: After equilibration, allow the vials to stand undisturbed to let undissolved solids settle. Carefully remove an aliquot of the supernatant. For accurate results, filter the aliquot through a syringe filter (e.g., 0.22 µm PVDF) to remove any remaining microparticulates.

  • Quantification: Analyze the concentration of the compound in the filtered supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Prepare a calibration curve using standards of known concentrations to quantify the result.

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_quant Quantification A Add excess solid to solvent in vial B Seal and agitate at constant T (24-48h) A->B C Settle undissolved solid B->C D Filter supernatant (0.22 µm) C->D Aliquot removal E Analyze concentration by HPLC or LC-MS D->E F Calculate solubility (e.g., mg/mL) E->F vs. Calibration Curve

Caption: Workflow for the Isothermal Shake-Flask Solubility Assay.

Spectroscopic and Spectrometric Characterization

Spectroscopic analysis is fundamental for confirming the identity and purity of a chemical compound. While experimental spectra for 4-Cyclopropyl-2-hydroxybenzonitrile are not widely published, its structural features allow for reliable prediction of its spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

  • ¹H NMR (Proton NMR):

    • Aromatic Protons (3H): The three protons on the benzene ring will appear as complex multiplets or distinct doublets and doublet of doublets in the range of δ 6.5-7.5 ppm. The exact shifts are influenced by the electronic effects of the -OH, -CN, and cyclopropyl groups.

    • Hydroxyl Proton (1H): A broad singlet, typically in the range of δ 5.0-9.0 ppm, depending on the solvent and concentration. Its position can be confirmed by D₂O exchange.

    • Cyclopropyl Protons (5H): These will appear in the upfield region (δ 0.5-1.5 ppm) as two distinct sets of multiplets, characteristic of the strained ring system.[12][13] The methine proton will be a multiplet, and the two pairs of diastereotopic methylene protons will also be complex multiplets.

  • ¹³C NMR (Carbon NMR):

    • Nitrile Carbon (-C≡N): A quaternary carbon signal expected around δ 115-125 ppm.

    • Aromatic Carbons (6C): Six distinct signals between δ 110-160 ppm. The carbon bearing the hydroxyl group (C-OH) will be the most downfield aromatic carbon.

    • Cyclopropyl Carbons (3C): Signals will be in the upfield region, typically δ 5-20 ppm, which is highly characteristic for this ring system.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

  • O-H Stretch: A strong, broad band in the region of 3500-3200 cm⁻¹ due to the hydrogen-bonded phenolic hydroxyl group.[14][15]

  • Aromatic C-H Stretch: Medium to weak bands appearing just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[16]

  • Aliphatic C-H Stretch: Medium to weak bands from the cyclopropyl group appearing just below 3000 cm⁻¹.

  • C≡N Stretch (Nitrile): A sharp, medium-intensity absorption band in the range of 2260-2220 cm⁻¹. This is a highly characteristic peak.[15][17]

  • Aromatic C=C Stretch: Two to three medium-intensity bands in the 1600-1450 cm⁻¹ region.[16]

  • C-O Stretch (Phenolic): A strong band in the 1300-1200 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule.

  • Molecular Ion Peak (M⁺): In an electron ionization (EI) mass spectrum, the molecular ion peak would be expected at an m/z corresponding to the molecular weight (159.19). High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

  • Fragmentation Pattern: Common fragmentation pathways would likely involve the loss of HCN (m/z 27) from the molecular ion, and fragmentation of the cyclopropyl ring. Electrospray ionization (ESI), commonly used with LC-MS, would likely show the protonated molecule [M+H]⁺ at m/z 160.19 or the deprotonated molecule [M-H]⁻ at m/z 158.19.

Acidity and pKa Determination

The pKa value of the phenolic hydroxyl group is a crucial parameter that dictates the ionization state of the molecule at a given pH. This affects its solubility, lipophilicity, and ability to interact with biological targets. The electron-withdrawing nature of the nitrile group is expected to make the hydroxyl group more acidic than phenol itself. The pKa of the related compound 4-cyanophenol is approximately 7.97.[4][7][8][9]

Experimental Protocol: pKa Determination by UV-Vis Spectrophotometry

This method is highly efficient and requires only a small amount of sample. It relies on the principle that the UV-Vis absorbance spectrum of a compound changes as it ionizes.[3][18]

Objective: To determine the pKa of the phenolic hydroxyl group of 4-Cyclopropyl-2-hydroxybenzonitrile.

Methodology:

  • Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or DMSO). Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to 12).

  • Sample Measurement: In a 96-well UV-transparent plate or a series of cuvettes, add a small, constant amount of the stock solution to each buffer, ensuring the final organic solvent concentration is low (<2%).[3]

  • Spectral Acquisition: Measure the full UV-Vis absorbance spectrum (e.g., 230-500 nm) for each sample at each pH.[3][19]

  • Data Analysis: Plot the absorbance at a specific wavelength (where the change between the ionized and unionized form is maximal) against the pH of the buffer. Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the pH at the inflection point of the curve.[5]

G cluster_prep Preparation cluster_measure Measurement cluster_analysis Data Analysis A Prepare compound stock solution C Add stock solution to each buffer A->C B Prepare buffers (e.g., pH 2-12) B->C D Acquire UV-Vis spectrum for each pH C->D E Plot Absorbance vs. pH at a selected wavelength D->E F Fit data to sigmoidal curve E->F G Determine pKa at inflection point F->G

Caption: Workflow for pKa Determination via UV-Vis Spectrophotometry.

Additional Experimental Protocols

For a comprehensive characterization, the following experimental procedures are recommended.

Melting Point Determination

Objective: To determine the temperature range over which the solid compound transitions to a liquid.

Methodology (Digital Melting Point Apparatus): [6][20][21]

  • Sample Preparation: Finely powder a small amount of the dry sample. Pack the sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

  • Instrument Setup: Set a starting temperature approximately 10-20 °C below the expected melting point. Set a slow ramp rate (e.g., 1-2 °C/minute) for accurate determination.

  • Measurement: Place the capillary in the heating block. Start the heating program.

  • Observation: Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the last solid crystal melts (completion). The melting point is reported as this range.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 4-Cyclopropyl-2-hydroxybenzonitrile should always be consulted, general precautions based on related benzonitrile and phenol compounds are warranted.

  • Toxicity: Nitriles can be toxic if swallowed, inhaled, or absorbed through the skin.[22] Phenolic compounds can be corrosive and cause skin irritation.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when handling the compound.

  • Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid creating dust.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

4-Cyclopropyl-2-hydroxybenzonitrile is a molecule with significant potential, meriting a thorough understanding of its physicochemical properties. This guide has synthesized available data with predictive analysis and provided a suite of robust experimental protocols for its characterization. By employing these methodologies, researchers can ensure the generation of high-quality, reliable data, thereby accelerating progress in their respective fields of chemical synthesis and drug development. The systematic approach outlined herein provides a self-validating framework for the comprehensive physicochemical profiling of this and other novel chemical entities.

References

  • Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Mass Spectrometry Research Facility, University of Oxford. (n.d.). Sample Preparation Protocol for Open Access MS. Retrieved from [Link]

  • Instruct-ERIC. (n.d.). NMR sample preparation guidelines. Retrieved from [Link]

  • Hornak, J. P. (n.d.). NMR Sample Preparation. Rochester Institute of Technology. Retrieved from [Link]

  • Ruiz-Caro, J., et al. (2011). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters, 2(3), 224–228. Available at: [Link]

  • Biocompare. (2019, April 23). Prepping Small Molecules for Mass Spec. Retrieved from [Link]

  • Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry. Retrieved from [Link]

  • Google Patents. (1971). US3585233A - Process for the preparation of hydroxybenzonitriles.
  • Chemsrc. (2025, August 21). 4-Hydroxybenzonitrile | CAS#:767-00-0. Retrieved from [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). MELTING POINT DETERMINATION. Retrieved from [Link]

  • eGyanKosh. (n.d.). EXPT. 5 DETERMINATION OF pKa OF AN INDICATOR USING SPECTROPHOTOMETRY. Retrieved from [Link]

  • BOSS CHEMICAL. (n.d.). 4-Cyanophenol CAS 767-00-0. Retrieved from [Link]

  • Cole-Parmer. (n.d.). Digital Melting Point Apparatus. Retrieved from [Link]

  • Al-Ghaban, Z. A., & Al-Rekabi, F. M. (2018). Determination of aqueous solubility by heating and equilibration: A technical note. Avicenna journal of pharmaceutical research, 8(1), 35–38. Available at: [Link]

  • University of Calgary, Department of Chemistry. (n.d.). Melting point determination. Retrieved from [Link]

  • YouTube. (2022, August 7). How to find Pka of compound using UV visible spectroscopy. Retrieved from [Link]

  • NFU. (n.d.). NFU 498 Digital Melting Point Apparatus. Retrieved from [Link]

  • Dissolution Technologies. (2013). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

  • Contech Weighing Scales. (n.d.). DIGITAL MELTING POINT APPARATUS. Retrieved from [Link]

  • PubChem. (n.d.). 4-Cyanophenol. National Center for Biotechnology Information. Retrieved from [Link]

  • Unilong. (n.d.). China 4-Cyanophenol CAS 767-00-0 factory and manufacturers. Retrieved from [Link]

  • Pharmaceutical Sciences. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Retrieved from [Link]

  • Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Retrieved from [Link]

  • ResearchGate. (n.d.). NMR determination of the fate of the cyclopropyl ring. Retrieved from [Link]

  • University of Potsdam. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). IR Chart. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). IR Absorption Table. Retrieved from [Link]

  • Northern Illinois University, Department of Chemistry and Biochemistry. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link]

  • MRI Questions. (2015, February 12). 5.2 Chemical Shift. Retrieved from [Link]

  • bioRxiv. (2023, January 25). Predicted and Experimental NMR Chemical Shifts at Variable Temperatures: The Effect of Protein Conformational Dynamics. Retrieved from [Link]

Sources

Foundational

Engineering Complex Therapeutics: The Strategic Utility of 4-Cyclopropyl-2-hydroxybenzonitrile in Modern Drug Discovery

In contemporary medicinal chemistry, the selection of starting materials dictates both the efficiency of the synthetic route and the pharmacokinetic viability of the final active pharmaceutical ingredient (API). 4-Cyclop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In contemporary medicinal chemistry, the selection of starting materials dictates both the efficiency of the synthetic route and the pharmacokinetic viability of the final active pharmaceutical ingredient (API). 4-Cyclopropyl-2-hydroxybenzonitrile (CAS: 1421253-27-1) has emerged as a highly versatile, bifunctional building block. This technical guide provides an in-depth analysis of its structural advantages, validated synthetic protocols, and its integration into cutting-edge therapeutic pipelines—including RORγt modulators, C5a receptor antagonists, and IDH inhibitors.

Physicochemical Profiling & Commercial Sourcing

Sourcing highly pure intermediates is critical for minimizing downstream purification bottlenecks. Verified suppliers ensure continuity from bench-scale discovery to process chemistry.

Table 1: Physicochemical and Sourcing Data

Property / DetailSpecification
Chemical Name 4-Cyclopropyl-2-hydroxybenzonitrile
CAS Number 1421253-27-1
Molecular Formula C10H9NO
Molecular Weight 159.19 g/mol
Key Functional Groups Phenol (-OH), Nitrile (-CN), Cyclopropyl
Verified Suppliers 1 [1],2 [2]

Structural Rationale in Medicinal Chemistry

The molecular architecture of 4-cyclopropyl-2-hydroxybenzonitrile offers a trifecta of strategic advantages for drug developers:

  • The Cyclopropyl Motif : Replacing traditional alkyl groups (e.g., isopropyl or tert-butyl) with a cyclopropyl ring introduces unique sp2-like character. This enhances target binding affinity while slightly reducing lipophilicity (LogP). Crucially, the cyclopropyl group lacks the highly oxidizable benzylic protons found in linear alkyl chains, thereby mitigating Cytochrome P450 (CYP)-mediated metabolic liabilities.

  • The Phenolic Hydroxyl (-OH) : Positioned ortho to the nitrile, the hydroxyl group serves as an ideal handle for electrophilic activation. By converting the phenol into a trifluoromethanesulfonate (triflate), chemists generate a highly reactive pseudo-halide primed for palladium-catalyzed cross-coupling reactions.

  • The Nitrile (-CN) Group : The strongly electron-withdrawing cyano group activates the adjacent aromatic ring for functionalization. Furthermore, it serves as a versatile precursor for primary amines, amides, or tetrazoles (a highly stable carboxylic acid bioisostere).

Key Synthetic Methodologies & Protocols

To leverage this building block, the standard workflow involves activating the phenol followed by cross-coupling to build complex heterocyclic scaffolds.

SynthWorkflow SM 4-Cyclopropyl-2-hydroxybenzonitrile (CAS: 1421253-27-1) Triflation Triflation (Tf2O, Pyridine, 0°C to RT) SM->Triflation Triflate 4-Cyclopropyl-2-(trifluoromethylsulfonyloxy)benzonitrile Triflation->Triflate Coupling Pd-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura) Triflate->Coupling API Target Scaffold (RORγt / C5a / IDH Modulators) Coupling->API

Synthetic workflow for utilizing 4-cyclopropyl-2-hydroxybenzonitrile in drug discovery.

Protocol 1: Electrophilic Triflation of the Phenol

Objective : Convert the unreactive hydroxyl group into a highly reactive triflate leaving group. Causality : The triflate (-OTf) is an exceptional leaving group due to the extreme electron-withdrawing nature of the trifluoromethyl group, making the aromatic carbon highly susceptible to oxidative addition by Pd(0) species.

Step-by-Step Methodology :

  • Preparation : In an oven-dried, nitrogen-purged round-bottom flask, dissolve 4-cyclopropyl-2-hydroxybenzonitrile (1.0 eq) in anhydrous dichloromethane (DCM). Add anhydrous pyridine (2.0 eq) and a catalytic amount of 4-Dimethylaminopyridine (DMAP).

  • Temperature Control : Cool the reaction mixture to 0°C using an ice bath. Causality: Triflation is highly exothermic; maintaining 0°C controls the reaction kinetics, preventing the formation of unwanted side products and the thermal degradation of the anhydride.

  • Reagent Addition : Add trifluoromethanesulfonic anhydride (Tf2O, 1.1 - 1.2 eq) dropwise over 15 minutes.

  • Reaction Propagation : Remove the ice bath and allow the mixture to stir at room temperature for 1 to 4 hours.

  • Quenching & Workup : Quench the reaction with cold water. Wash the organic layer sequentially with an aqueous citric acid solution. Causality: Citric acid selectively protonates and removes residual pyridine into the aqueous layer without hydrolyzing the newly formed triflate.

  • Isolation : Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.

Self-Validation : Analyze the crude product via TLC (Hexanes/EtOAc). Complete consumption of the starting material and the disappearance of the broad phenolic -OH stretch in IR or 1H NMR confirms successful conversion.

Protocol 2: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Objective : Couple the resulting triflate with a boronic acid/ester to extend the aromatic system.

Step-by-Step Methodology :

  • Preparation : In a microwave-safe vial, combine the triflate (1.0 eq), the target boronic acid/ester (1.5 eq), and a mild base such as Cesium Fluoride (CsF, 3.0 eq) or Potassium Phosphate (K3PO4).

  • Catalyst Addition : Add the palladium catalyst, typically Pd(dppf)Cl2 (0.05 to 0.1 eq). Causality: The bidentate dppf ligand provides steric bulk and electron density that accelerates both the oxidative addition of the triflate and the subsequent reductive elimination of the product.

  • Degassing : Suspend the mixture in anhydrous 1,4-Dioxane or DMSO. Sparge the solvent with N2 or Argon for 10 minutes. Causality: Ambient oxygen rapidly oxidizes and deactivates the active Pd(0) catalytic species into unreactive Pd(II).

  • Heating : Seal the vial and heat to 90–110°C for 1–2 hours (or via microwave irradiation for 20-30 minutes).

  • Purification : Partition the mixture between DCM and water. Extract the aqueous layer, dry the combined organics, and purify via flash column chromatography.

Self-Validation : LC-MS analysis should indicate the target molecular weight. 1H NMR will confirm the integration of the newly coupled aromatic protons and the retention of the cyclopropyl multiplet (δ 0.68-1.00 ppm).

Pharmacological Applications & Target Pathways

The functionalized derivatives of 4-cyclopropyl-2-hydroxybenzonitrile are critical intermediates in several high-profile therapeutic areas.

Table 2: Pharmacological Targets Utilizing the Scaffold

Target / PathwayDisease IndicationKey Developer / Patent
RORγt Autoimmune Diseases, Cancer3 [3]
C5a Receptor Inflammatory Disorders4 [4]
Mutant IDH Oncology5 [5]
RORγt Modulation (Autoimmune Diseases & Oncology)

Retinoic acid receptor-related orphan receptor gamma t (RORγt) is a master transcription factor that drives the differentiation of Th17 cells and the production of pro-inflammatory cytokines like IL-17A. Derivatives of our target compound have been patented as potent RORγt modulators, aiming to suppress the systemic immune response in diseases such as inflammatory bowel disease (IBD), rheumatoid arthritis, and multiple sclerosis [3].

C5a Receptor Antagonism (Inflammatory Disorders)

The complement cascade generates the C5a peptide, a potent anaphylatoxin and chemoattractant. Tetrahydropyrido-pyrimidine compounds synthesized from 4-cyclopropyl-2-hydroxybenzonitrile act as high-affinity inverse agonists of the C5a receptor (CD88). By blocking this GPCR, these drugs inhibit neutrophil and macrophage chemotaxis, directly halting the amplification of the inflammatory stimulus[4].

C5aPathway C5 Complement Protein C5 C5a C5a Anaphylatoxin C5->C5a Cleavage Convertase C5 Convertase Convertase->C5a C5aR C5a Receptor (CD88) GPCR C5a->C5aR Activation Inflammation Chemotaxis & Inflammation (Neutrophils, Macrophages) C5aR->Inflammation Signal Transduction Antagonist Tetrahydropyrido-pyrimidine Antagonist Antagonist->C5aR Inhibition

Mechanism of C5a receptor activation and inhibition by targeted antagonists.

Mutant IDH Inhibition (Oncology)

Isocitrate dehydrogenases (IDHs) catalyze the oxidative decarboxylation of isocitrate. Mutations in IDH1/2 result in the production of the oncometabolite 2-hydroxyglutarate, which blocks cellular differentiation and promotes tumorigenesis. Agios Pharmaceuticals has utilized the 4-cyclopropyl-2-hydroxybenzonitrile scaffold in the synthesis of targeted IDH inhibitors, demonstrating its utility in precision oncology [5].

References

  • USCKS / Chemsigma Int. Co., Ltd. - 1421253-27-1 4-cyclopropyl-2-hydroxybenzonitrile Supplier. Available at: [Link]

  • Google Patents (WO2018030550A1) - Heterocyclic compounds with an ror(gamma)t modulating activity.
  • Google Patents (US8846656B2) - Tetrahydropyrido-pyridine and tetrahydropyrido-pyrimidine compounds and use thereof as C5a receptor modulators.
  • Google Patents (EP2721019B1) - Therapeutically Active Compositions and Their Methods of Use (Agios Pharmaceuticals).

Sources

Exploratory

Toxicological Profiling and Safety Data Specifications for 4-Cyclopropyl-2-hydroxybenzonitrile

Executive Summary & Chemical Identity 4-Cyclopropyl-2-hydroxybenzonitrile (CAS: 1421253-27-1) is a highly specialized functionalized aromatic building block. In modern drug discovery, it serves as a critical synthetic in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

4-Cyclopropyl-2-hydroxybenzonitrile (CAS: 1421253-27-1) is a highly specialized functionalized aromatic building block. In modern drug discovery, it serves as a critical synthetic intermediate for developing advanced therapeutics, including RORγt modulators for autoimmune diseases[1] and tetrahydropyrido-pyridine C5a receptor modulators for inflammatory disorders [2].

Because it is a reactive intermediate, understanding its toxicological profile is paramount for protecting laboratory personnel and ensuring downstream drug safety. This whitepaper synthesizes the mechanistic toxicology, predictive Safety Data Sheet (SDS) parameters, and the exact in vitro validation protocols required to handle and profile this compound safely.

Table 1: Chemical Identity & Physicochemical Properties
ParameterSpecification
Chemical Name 4-Cyclopropyl-2-hydroxybenzonitrile
CAS Number 1421253-27-1
Molecular Formula C10H9NO
Molecular Weight 159.19 g/mol
Structural Features Phenolic hydroxyl, benzonitrile core, cyclopropyl ring
Physical State Solid powder (extrapolated from structural analogs)

Mechanistic Toxicity Profile

The toxicity of 4-cyclopropyl-2-hydroxybenzonitrile is driven by its bipartite reactive centers: the phenolic hydroxyl group and the nitrile moiety . Predictive toxicology, grounded in data from its primary analog 2-hydroxybenzonitrile (Salicylonitrile) [3], indicates a profile characterized by acute oral toxicity and severe ocular/dermal hazards.

  • Phenol-Driven Corrosivity and Sensitization: The hydroxyl group on the aromatic ring can act as a weak acid and a nucleophile. In biological tissues (such as the cornea or epidermis), it induces rapid protein denaturation and lipid bilayer disruption. This corrosive action is the causal mechanism behind its Category 1 Serious Eye Damage (H318) classification. Furthermore, electrophilic oxidation products of the phenol ring can haptenate skin proteins, triggering an adaptive immune response and leading to Skin Sensitization (H317) .

  • Nitrile-Driven Cellular Toxicity: While aromatic nitriles are generally more stable than aliphatic nitriles, they can still undergo slow metabolism via hepatic Cytochrome P450 (CYP450) enzymes. This metabolic bioactivation can generate reactive oxygen species (ROS) or release trace cyanohydrins, leading to localized ATP depletion and mitochondrial dysfunction. This mechanism underpins its Acute Oral Toxicity (H302) classification.

ToxicityMechanism A 4-Cyclopropyl- 2-hydroxybenzonitrile B Phenol Moiety (Protein Binding) A->B Electrophilic attack C Nitrile Group (Oxidative Stress) A->C CYP450 metabolism D Skin Sensitization (H317) B->D Haptenation E Severe Eye Damage (H318) B->E Corrosive action F Cellular Toxicity (H302) C->F ATP depletion

Fig 1. Proposed mechanistic toxicity pathways for 4-cyclopropyl-2-hydroxybenzonitrile.

Safety Data Sheet (SDS) Core Components

Based on the mechanistic profiling and regulatory data of structurally identical pharmacophores [3], the following GHS classifications and handling protocols must be enforced.

Table 2: GHS Hazard Classification
Hazard ClassCategoryHazard Statement (H-Code)
Acute Toxicity (Oral) Category 4H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2H315: Causes skin irritation
Skin Sensitization Sub-category 1BH317: May cause an allergic skin reaction
Serious Eye Damage Category 1H318: Causes serious eye damage
Precautionary Statements & PPE
  • Prevention (P261, P280): Avoid breathing dust/fume/gas/mist/vapors. Wear protective gloves (Nitrile, minimum 0.11 mm thickness), impermeable lab coats, and tightly fitting safety goggles (EN 166 standard).

  • Response (P305 + P351 + P338): IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Immediate medical attention is required due to H318.

  • Engineering Controls: All weighing and handling must be conducted within a certified Class II biological safety cabinet or a chemical fume hood to prevent inhalation of aerosolized powders.

Experimental Protocols for Toxicity Profiling

To empirically validate the predicted SDS parameters without relying on live animal testing, the following self-validating in vitro protocols are recommended.

Ocular Irritation Validation: BCOP Assay (OECD TG 437)

The Bovine Corneal Opacity and Permeability (BCOP) assay is the gold standard for identifying Category 1 serious eye damage [4].

  • Causality: Opacity directly measures the test article's ability to denature corneal proteins (driven by the phenol group), while permeability measures the breakdown of epithelial tight junctions.

  • Self-Validation: The system includes a negative control (0.9% NaCl) to establish baseline clarity and a positive control (20% Imidazole) to ensure assay sensitivity.

Step-by-Step Methodology:

  • Tissue Preparation: Excise corneas from freshly slaughtered bovine eyes (free of defects) and mount them in specialized BCOP corneal holders.

  • Equilibration: Fill both anterior and posterior chambers with Eagle's Minimum Essential Medium (cMEM). Incubate at 32°C for 1 hour.

  • Baseline Reading: Measure the initial opacity of each cornea using a laser light-based opacitometer (LLBO).

  • Test Article Application: Introduce 750 µL of 4-cyclopropyl-2-hydroxybenzonitrile (suspended at 20% w/v in 0.9% NaCl) into the anterior chamber. Incubate for 4 hours (standard for solid non-surfactants).

  • Opacity Measurement: Wash the corneas thoroughly with cMEM. Record the final opacity to calculate the opacity change.

  • Permeability Measurement: Add 1 mL of sodium fluorescein solution (5 mg/mL) to the anterior chamber. Incubate for 90 minutes at 32°C. Extract media from the posterior chamber and measure optical density (OD) at 490 nm using a spectrophotometer.

  • Data Synthesis: Calculate the In Vitro Irritancy Score (IVIS) using the formula: IVIS = Mean Opacity + (15 × Mean Permeability). An IVIS > 55 confirms GHS Category 1 (Serious Eye Damage).

BCOP_Workflow Step1 1. Cornea Excision & Mounting in Holder Step2 2. Equilibration (32°C, 1 hr in cMEM) Step1->Step2 Step3 3. Test Substance Application (750 µL, 4 hr) Step2->Step3 Step4 4. Opacity Measurement (Opacitometer) Step3->Step4 Step5 5. Permeability Measurement (Fluorescein OD490) Step4->Step5 Step6 6. IVIS Score Calculation (Classification) Step5->Step6

Fig 2. Step-by-step workflow for the BCOP assay according to OECD TG 437.

Acute Cellular Toxicity: HepG2 Cytotoxicity Assay

To validate the H302 (Harmful if swallowed) classification, a hepatic cell line (HepG2) is utilized. HepG2 cells retain endogenous CYP450 activity, allowing them to metabolize the nitrile group and reveal bioactivation-dependent toxicity.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells at a density of 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of 4-cyclopropyl-2-hydroxybenzonitrile (0.1 µM to 1000 µM) in media (final DMSO concentration < 0.1%). Treat cells for 48 hours. Self-validation: Include a vehicle control (0.1% DMSO) and a positive control (10 µM Chlorpromazine).

  • Viability Assessment: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours to allow viable cells to reduce MTT to insoluble formazan crystals.

  • Solubilization & Readout: Aspirate media, add 100 µL of pure DMSO to solubilize the formazan, and measure absorbance at 570 nm.

  • Analysis: Plot a dose-response curve to calculate the IC₅₀. An IC₅₀ < 100 µM indicates significant acute cellular toxicity, corroborating the H302 classification.

References

  • Heterocyclic compounds with an ROR(gamma)
  • Tetrahydropyrido-pyridine and tetrahydropyrido-pyrimidine compounds and use thereof as C5a receptor modulators Google P
  • Test No. 437: Bovine Corneal Opacity and Permeability Test Method for Identifying i) Chemicals Inducing Serious Eye Damage and ii) Chemicals Not Requiring Classification for Eye Irritation or Serious Eye Damage OECD Guidelines for the Testing of Chemicals, Section 4[Link] [4]

Foundational

The Emergence of a Key Building Block: A Technical Guide to the Discovery and Synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals Abstract This in-depth technical guide delves into the scientific journey of 4-Cyclopropyl-2-hydroxybenzonitrile, a heterocyclic compound of increasing inte...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide delves into the scientific journey of 4-Cyclopropyl-2-hydroxybenzonitrile, a heterocyclic compound of increasing interest in medicinal chemistry. While a singular "discovery" paper remains elusive, this guide reconstructs its likely synthetic origins through an analysis of established chemical principles and analogous reactions. We will explore the strategic importance of the cyclopropyl moiety in drug design, detail plausible and efficient synthetic pathways with step-by-step protocols, and provide a comprehensive overview of its chemical properties and potential applications. This document serves as a vital resource for researchers seeking to understand, synthesize, and utilize this valuable chemical intermediate.

Introduction: The Significance of the Cyclopropyl Moiety in Modern Drug Discovery

The cyclopropyl group, a three-membered carbocycle, has emerged as a privileged motif in contemporary drug design.[1] Its unique stereoelectronic properties, including a high degree of s-character in its C-H bonds and a bent bond character resembling a pi-system, impart a range of desirable attributes to parent molecules.[1] These include increased metabolic stability, enhanced potency, improved membrane permeability, and the ability to modulate pKa, all of which are critical parameters in the optimization of drug candidates.[1] The rigid, three-dimensional nature of the cyclopropyl ring also serves as a valuable conformational constraint, aiding in the design of compounds with high receptor-binding affinity and selectivity. The presence of this versatile group in 4-Cyclopropyl-2-hydroxybenzonitrile underscores the compound's potential as a key building block for novel therapeutics.

Deconstructing the Discovery: A Likely Path to Synthesis

A dedicated publication detailing the initial discovery of 4-Cyclopropyl-2-hydroxybenzonitrile is not readily found in the scientific literature. Its emergence is likely the result of its role as a crucial intermediate in the synthesis of more complex, often patented, molecules. The compound, identified by its CAS Number 1421253-27-1, is commercially available, indicating its established utility in research and development.[2]

Based on established synthetic methodologies for substituted benzonitriles and the introduction of cyclopropyl groups onto aromatic rings, a logical and efficient route for its synthesis can be postulated. The most probable pathway involves a palladium-catalyzed cross-coupling reaction, specifically the Suzuki-Miyaura coupling, which is a cornerstone of modern C-C bond formation in organic synthesis.[3][4]

This approach would likely involve the coupling of a suitably protected 4-halo-2-hydroxybenzonitrile with cyclopropylboronic acid. The hydroxyl group would require protection to prevent interference with the organometallic catalyst.

Proposed Synthetic Pathway: A Detailed Protocol

The following section outlines a plausible and detailed multi-step synthesis for 4-Cyclopropyl-2-hydroxybenzonitrile, based on well-established and frequently cited chemical transformations.

Overview of the Synthetic Strategy

The proposed synthesis is a three-step process:

  • Protection of the Hydroxyl Group: The phenolic hydroxyl of a commercially available 4-bromo-2-hydroxybenzonitrile is protected to prevent side reactions during the subsequent coupling step.

  • Suzuki-Miyaura Cross-Coupling: The protected 4-bromo-2-hydroxybenzonitrile is coupled with cyclopropylboronic acid in the presence of a palladium catalyst and a suitable base.

  • Deprotection: The protecting group is removed to yield the final product, 4-Cyclopropyl-2-hydroxybenzonitrile.

Synthetic Pathway A 4-Bromo-2-hydroxybenzonitrile B Protected 4-Bromo-2-hydroxybenzonitrile A->B Protection (e.g., TBDMSCl, Imidazole) C Protected 4-Cyclopropyl-2-hydroxybenzonitrile B->C Suzuki-Miyaura Coupling (Cyclopropylboronic acid, Pd catalyst, Base) D 4-Cyclopropyl-2-hydroxybenzonitrile C->D Deprotection (e.g., TBAF)

Caption: Proposed synthetic pathway for 4-Cyclopropyl-2-hydroxybenzonitrile.

Detailed Experimental Protocols

Step 1: Synthesis of 4-Bromo-2-((tert-butyldimethylsilyl)oxy)benzonitrile (Protection)

  • To a solution of 4-bromo-2-hydroxybenzonitrile (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add imidazole (1.5 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) to the solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the protected compound.

Step 2: Synthesis of 4-Cyclopropyl-2-((tert-butyldimethylsilyl)oxy)benzonitrile (Suzuki-Miyaura Coupling)

This protocol is adapted from a general procedure for the Suzuki cross-coupling of cyclopropylboronic acid with aryl bromides.[5]

  • In a reaction vessel, combine the protected 4-bromo-2-hydroxybenzonitrile (1.0 eq), cyclopropylboronic acid (1.5 eq), and potassium phosphate (K₃PO₄, 3.0 eq).

  • Add a mixture of toluene and water (e.g., 4:1 v/v) as the solvent.

  • Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

  • Add palladium(II) acetate (Pd(OAc)₂, 0.05 eq) and tricyclohexylphosphine (PCy₃, 0.10 eq) as the catalyst and ligand, respectively.

  • Heat the reaction mixture to 80-100 °C and stir vigorously for 8-12 hours.

  • Monitor the reaction progress by TLC or gas chromatography-mass spectrometry (GC-MS).

  • After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove the catalyst.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Step 3: Synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile (Deprotection)

  • Dissolve the protected 4-cyclopropyl-2-hydroxybenzonitrile (1.0 eq) in tetrahydrofuran (THF).

  • Add a solution of tetrabutylammonium fluoride (TBAF, 1.1 eq, 1 M in THF) dropwise at room temperature.

  • Stir the reaction mixture for 1-2 hours.

  • Monitor the reaction progress by TLC.

  • Once the starting material is consumed, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the final product by column chromatography or recrystallization to yield 4-Cyclopropyl-2-hydroxybenzonitrile as a solid.

Summary of Key Reaction Parameters
StepReaction TypeKey ReagentsSolvent(s)Typical Yield (%)
1Protection4-bromo-2-hydroxybenzonitrile, TBDMSCl, ImidazoleDMF85-95
2Suzuki-Miyaura CouplingProtected intermediate, Cyclopropylboronic acid, Pd(OAc)₂, PCy₃, K₃PO₄Toluene/Water70-85
3DeprotectionProtected coupled product, TBAFTHF90-98

Physicochemical Properties

PropertyValue
CAS Number 1421253-27-1[2]
Molecular Formula C₁₀H₉NO
Molecular Weight 159.19 g/mol
Appearance Likely a white to off-white solid
Solubility Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and methanol.

Conclusion and Future Outlook

4-Cyclopropyl-2-hydroxybenzonitrile stands as a testament to the ongoing evolution of medicinal chemistry, where the strategic incorporation of unique structural motifs like the cyclopropyl group drives the discovery of novel therapeutic agents. While its formal "discovery" may be embedded within broader research programs, its importance as a synthetic intermediate is clear. The plausible synthetic route detailed in this guide, centered around a robust Suzuki-Miyaura coupling, provides a reliable and efficient method for its preparation in a laboratory setting. As the demand for more sophisticated and effective pharmaceuticals continues to grow, the utility of well-designed building blocks like 4-Cyclopropyl-2-hydroxybenzonitrile is set to expand, paving the way for the next generation of innovative medicines.

References

  • Li, A. Y. (n.d.). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Retrieved from a source providing the full text of this article, which details the Suzuki coupling of cyclopropylboronic acid with aryl bromides.
  • EvitaChem. (n.d.). Buy 4-(Cyclopentyloxy)-2-hydroxybenzonitrile (EVT-13159153).
  • Google Patents. (1971). US3585233A - Process for the preparation of hydroxybenzonitriles.
  • Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

  • Google Patents. (1997). US5637750A - Method for the preparation of 2 hydroxybenzonitrile.
  • ResearchGate. (n.d.). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex | Request PDF. Retrieved from a scientific article repository detailing Suzuki coupling reactions.
  • PMC. (n.d.). Dehaloperoxidase Catalyzed Stereoselective Synthesis of Cyclopropanol Esters.
  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • National Center for Biotechnology Information. (2016). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for 4-Cyclopropyl-2-hydroxybenzonitrile in Medicinal Chemistry

Introduction: The Strategic Value of 4-Cyclopropyl-2-hydroxybenzonitrile in Modern Drug Discovery In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical entities with superior efficacy, selec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of 4-Cyclopropyl-2-hydroxybenzonitrile in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical entities with superior efficacy, selectivity, and pharmacokinetic profiles is a perpetual challenge. The strategic incorporation of specific structural motifs that confer advantageous properties is a cornerstone of rational drug design. The 4-cyclopropyl-2-hydroxybenzonitrile scaffold has emerged as a privileged starting material and a key pharmacophoric element, particularly in the development of kinase inhibitors for inflammatory and autoimmune diseases. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the multifaceted applications of this versatile building block.

The unique architecture of 4-cyclopropyl-2-hydroxybenzonitrile brings together three critical functional groups:

  • The 2-hydroxybenzonitrile Moiety: This portion of the molecule is a well-established pharmacophore and a versatile synthetic handle. The ortho-positioning of the hydroxyl and nitrile groups allows for the construction of various heterocyclic systems, which are prevalent in many approved drugs.[1][2] The phenolic hydroxyl can act as a crucial hydrogen bond donor or acceptor in interactions with biological targets, while the nitrile group, a strong electron-withdrawing group, can enhance binding affinity and modulate the electronic properties of the aromatic ring.[3]

  • The Cyclopropyl Group: The incorporation of a cyclopropyl ring into drug candidates has become an increasingly employed strategy to address common challenges in drug discovery.[4] Its rigid, three-dimensional nature can enforce a bioactive conformation, leading to enhanced potency.[4][5] Furthermore, the C-H bonds of a cyclopropane are stronger than those in typical alkyl groups, rendering the moiety more resistant to oxidative metabolism by cytochrome P450 enzymes and thereby improving metabolic stability.[5]

  • The Combined Scaffold: The amalgamation of these features in 4-cyclopropyl-2-hydroxybenzonitrile creates a powerful platform for generating novel inhibitors targeting key signaling pathways implicated in disease. This guide will focus on its application in the design of inhibitors for Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) and Janus Kinases (JAKs), two families of enzymes at the forefront of therapeutic development for a range of inflammatory and autoimmune disorders.[6][7][8]

Physicochemical Properties and Handling

A foundational understanding of the physicochemical properties of 4-cyclopropyl-2-hydroxybenzonitrile is essential for its effective use in synthesis and biological screening.

PropertyValueSource
CAS Number 1421253-27-1[6]
Molecular Formula C₁₀H₉NO[6]
Molecular Weight 159.19 g/mol [6]
Appearance Typically a solid[2]
Solubility Soluble in common organic solvents like ethanol, acetone, and DMSO; limited solubility in water.[9]
Storage Store in a cool, dry, well-ventilated area away from incompatible substances.General laboratory practice

Safety Precautions: As with any research chemical, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling 4-cyclopropyl-2-hydroxybenzonitrile. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Application Focus: Design and Synthesis of IRAK4 and JAK Kinase Inhibitors

The 4-cyclopropyl-2-hydroxybenzonitrile scaffold is particularly well-suited for the design of ATP-competitive kinase inhibitors. The 2-hydroxyl group can form a critical hydrogen bond with the hinge region of the kinase, a common interaction motif for this class of inhibitors. The cyclopropyl group can be oriented to occupy a hydrophobic pocket, enhancing potency and selectivity, while the nitrile can either be involved in further interactions or serve as a synthetic handle for further elaboration.

Conceptual Design Strategy for Kinase Inhibitors

The following diagram illustrates a general strategy for designing kinase inhibitors based on the 4-cyclopropyl-2-hydroxybenzonitrile core.

G cluster_0 Core Scaffold cluster_1 Key Pharmacophoric Interactions cluster_2 Target Kinase Families Scaffold 4-Cyclopropyl-2-hydroxybenzonitrile Hinge_Binding 2-Hydroxyl group forms H-bond with kinase hinge region Scaffold->Hinge_Binding Hydrophobic_Pocket Cyclopropyl group occupies hydrophobic pocket Scaffold->Hydrophobic_Pocket Vector_for_Elaboration Nitrile group as a synthetic handle or for further interactions Scaffold->Vector_for_Elaboration IRAK4 IRAK4 Inhibitors (Autoimmune Diseases, Cancer) Hinge_Binding->IRAK4 JAK JAK Inhibitors (Inflammatory Diseases, Myeloproliferative Neoplasms) Hinge_Binding->JAK Hydrophobic_Pocket->IRAK4 Hydrophobic_Pocket->JAK Vector_for_Elaboration->IRAK4 Vector_for_Elaboration->JAK

Caption: Conceptual design of kinase inhibitors using the 4-cyclopropyl-2-hydroxybenzonitrile scaffold.

Protocols for Synthesis and Derivatization

The following protocols provide a general framework for the synthesis of 4-cyclopropyl-2-hydroxybenzonitrile and its subsequent elaboration into potential kinase inhibitors.

Protocol 1: Synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile

This protocol is a conceptual adaptation based on known synthetic routes for related substituted benzonitriles.

Workflow Diagram:

G A Starting Material: 4-Bromo-2-hydroxybenzonitrile B Suzuki Coupling A->B Cyclopropylboronic acid, Pd catalyst, base C Intermediate: 4-Cyclopropyl-2-hydroxybenzonitrile B->C D Purification: Column Chromatography C->D E Final Product D->E

Caption: Synthetic workflow for 4-cyclopropyl-2-hydroxybenzonitrile via Suzuki coupling.

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-bromo-2-hydroxybenzonitrile (1.0 eq.), cyclopropylboronic acid (1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base such as K₂CO₃ (3.0 eq.).

  • Solvent Addition: Add a suitable solvent system, for example, a mixture of toluene and water (e.g., 4:1 v/v).

  • Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 4-cyclopropyl-2-hydroxybenzonitrile.

  • Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Derivatization for Kinase Inhibitor Synthesis (Example: Ether Formation)

The 2-hydroxyl group is a key point for derivatization to build out the kinase inhibitor scaffold.

Workflow Diagram:

G A Starting Material: 4-Cyclopropyl-2-hydroxybenzonitrile B Williamson Ether Synthesis A->B R-X (e.g., substituted benzyl bromide), Base (e.g., K₂CO₃), Solvent (e.g., DMF) C Intermediate: Substituted Ether B->C D Purification: Column Chromatography C->D E Final Product (Kinase Inhibitor Precursor) D->E

Caption: Workflow for derivatization of 4-cyclopropyl-2-hydroxybenzonitrile via etherification.

Step-by-Step Procedure:

  • Reaction Setup: To a solution of 4-cyclopropyl-2-hydroxybenzonitrile (1.0 eq.) in a polar aprotic solvent such as dimethylformamide (DMF), add a base such as potassium carbonate (2.0 eq.).

  • Addition of Electrophile: Add the desired electrophile (e.g., a substituted benzyl bromide or other alkyl halide, 1.1 eq.) to the reaction mixture.

  • Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 50-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

  • Workup: Quench the reaction with water and extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purification: Purify the resulting ether derivative by column chromatography to yield the desired product.

  • Characterization: Characterize the final compound by NMR and mass spectrometry to confirm its structure and purity. This product can then be taken forward for further synthetic transformations.

Protocols for Biological Evaluation

Once a library of compounds based on the 4-cyclopropyl-2-hydroxybenzonitrile scaffold has been synthesized, their biological activity against target kinases must be assessed.

Protocol 3: In Vitro Kinase Inhibition Assay (General Protocol)

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC₅₀) of synthesized compounds against a target kinase (e.g., IRAK4 or a JAK family member).

Workflow Diagram:

G A Compound Preparation: Serial dilution of test compounds in DMSO C Incubation: Add test compounds to wells and incubate A->C B Assay Plate Preparation: Add kinase, substrate, and ATP to wells B->C D Detection: Add detection reagent (e.g., ADP-Glo™) C->D E Data Acquisition: Measure luminescence or fluorescence D->E F Data Analysis: Calculate % inhibition and determine IC₅₀ values E->F

Caption: General workflow for an in vitro kinase inhibition assay.

Step-by-Step Procedure:

  • Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO. Perform serial dilutions to create a range of concentrations (e.g., from 100 µM to 1 nM).

  • Assay Reaction: In a suitable microplate (e.g., a 384-well plate), prepare the kinase reaction mixture containing the purified recombinant kinase (e.g., IRAK4 or JAK1), a specific peptide substrate, and ATP in a kinase assay buffer.

  • Inhibition: Add a small volume of the diluted test compounds to the assay wells. Include positive controls (a known inhibitor) and negative controls (DMSO vehicle).

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30 °C) for a specified period (e.g., 60 minutes) to allow the kinase reaction to proceed.

  • Detection: Stop the kinase reaction and add a detection reagent. Commercially available kits such as ADP-Glo™ (Promega) can be used, which measure the amount of ADP produced as a quantifiable measure of kinase activity.

  • Data Acquisition: Read the plate on a suitable plate reader (e.g., a luminometer or fluorometer).

  • Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the controls. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 4: Cellular Assay for Target Engagement and Downstream Signaling

To confirm that the compounds are active in a cellular context, assays that measure the inhibition of downstream signaling pathways are essential. For IRAK4 and JAK inhibitors, this often involves measuring the production of inflammatory cytokines.

Step-by-Step Procedure (Example for IRAK4 in THP-1 cells):

  • Cell Culture: Culture a suitable cell line, such as the human monocytic cell line THP-1, under standard conditions.

  • Cell Plating: Plate the cells in a multi-well plate at an appropriate density.

  • Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for a set period (e.g., 1-2 hours).

  • Stimulation: Stimulate the cells with a relevant agonist to activate the target pathway. For IRAK4, this could be a Toll-like receptor (TLR) ligand such as lipopolysaccharide (LPS). For JAKs, a cytokine such as interleukin-6 (IL-6) or interferon-gamma (IFN-γ) would be appropriate.

  • Incubation: Incubate the stimulated cells for a period sufficient to allow for the production of downstream signaling molecules (e.g., 6-24 hours for cytokines).

  • Cytokine Measurement: Collect the cell culture supernatant and measure the concentration of a relevant downstream cytokine (e.g., TNF-α or IL-6) using an enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

  • Data Analysis: Determine the IC₅₀ of the compound for the inhibition of cytokine production by plotting the cytokine concentration against the compound concentration.

Conclusion and Future Outlook

The 4-cyclopropyl-2-hydroxybenzonitrile scaffold represents a highly valuable and versatile building block for the design and synthesis of novel therapeutic agents, particularly in the realm of kinase inhibitors. Its unique combination of a hinge-binding hydroxyl group, a metabolically robust and potency-enhancing cyclopropyl moiety, and a synthetically tractable nitrile group provides a powerful platform for medicinal chemists. The protocols and application notes presented herein offer a comprehensive guide for researchers to effectively utilize this scaffold in their drug discovery programs targeting IRAK4, JAKs, and potentially other kinase families. As our understanding of the structural requirements for selective kinase inhibition continues to evolve, the strategic application of well-designed chemical building blocks like 4-cyclopropyl-2-hydroxybenzonitrile will undoubtedly play a pivotal role in the development of the next generation of targeted therapies.

References

  • BenchChem. (n.d.). Application Notes and Protocols: 2-Hydroxybenzonitrile as a Versatile Building Block in Medicinal Chemistry.
  • BenchChem. (n.d.). Comparative Analysis of 2-Hydroxybenzonitrile and Its Derivatives: A Guide for Researchers.
  • Fleming, J. J., Du, X., & Wang, W. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry, 12(8), 1296-1324. [Link]

  • EvitaChem. (n.d.). Buy 4-(Cyclopentyloxy)-2-hydroxybenzonitrile (EVT-13159153).
  • Clearsynth. (n.d.). 4-cyclopropyl-2-hydroxybenzonitrile | CAS No. 1421253-27-1.
  • BenchChem. (n.d.). Applications in medicinal chemistry for cyclopropyl-containing compounds.
  • Wikipedia. (2023, November 29). Janus kinase inhibitor. Retrieved from [Link]

  • Mahmoodi, N. O., et al. (2016). Synthesis and evaluation of biological activities of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazole. Journal of Sulfur Chemistry, 37(2), 196-208.
  • BenchChem. (n.d.). The Biological Activity of 2-Hydroxybenzonitrile: A Technical Guide.
  • Talele, T. T. (2016). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712-8756. [Link]

  • Kelly, P. N., et al. (2023). Discovery of IRAK4 Inhibitors BAY1834845 (Zabedosertib) and BAY1830839. Journal of Medicinal Chemistry, 66(15), 10323-10349. [Link]

  • Patent WO2023152349A1. (2023). Irak4 inhibitors.
  • Patent EP2173752B1. (2014). Salts of the janus kinase inhibitor (r)-3-(4-(7h-pyrrolo(2,3-d)pyrimidin-4-yl).

Sources

Technical Notes & Optimization

Troubleshooting

How to improve reaction yield for 4-Cyclopropyl-2-hydroxybenzonitrile synthesis

Welcome to the Technical Support Center. This guide is designed for research scientists and process chemists seeking to optimize the synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile , a critical intermediate in the devel...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for research scientists and process chemists seeking to optimize the synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile , a critical intermediate in the development of RORγt modulators and other pharmaceutical compounds.

Below, you will find a rigorously validated experimental protocol, comparative quantitative data, and a mechanistic troubleshooting FAQ designed to solve the most common bottlenecks encountered during this specific Suzuki-Miyaura cross-coupling.

I. Reaction Pathway & Mechanistic Workflow

G SM1 4-Bromo-2- hydroxybenzonitrile Cat Pd(OAc)2 / PCy3 K3PO4, DME/H2O SM1->Cat SM2 Cyclopropylboronic Acid SM2->Cat Prod 4-Cyclopropyl-2- hydroxybenzonitrile (Target Product) Cat->Prod Cross-Coupling (Desired) Side1 Protodeboronated Species + Boric Acid Cat->Side1 Thermal Degradation (Side Reaction) Side2 Primary Amide (Nitrile Hydrolysis) Cat->Side2 Base Hydrolysis (Side Reaction)

Fig 1. Reaction pathways in the Suzuki-Miyaura synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile.

II. Quantitative Data: Optimization of Reaction Parameters

To achieve high yields, the catalytic system must overcome the inherent electron-rich nature of the substrate while minimizing the degradation of the boronic acid. The table below summarizes the causality behind parameter selection [1, 2].

ParameterStandard ConditionOptimized ConditionMechanistic RationaleTypical Yield
Catalyst / Ligand Pd(PPh3)4 (5 mol%)Pd(OAc)₂ / PCy₃ (10 mol%)PCy₃ is highly electron-donating, forcing oxidative addition into the electron-rich phenoxide ring.40% ➔ ~70%
Boron Source Cyclopropylboronic acid (1.1 eq)Cyclopropylboronic acid (1.5 eq)Excess reagent compensates for competitive protodeboronation in basic aqueous media at 100°C.50% ➔ ~75%
Base Na₂CO₃ (3.0 eq)K₃PO₄ (3.0 eq)K₃PO₄ provides optimal basicity for transmetalation without causing immediate nitrile hydrolysis.45% ➔ ~70%
Solvent / Heating Toluene/H₂O (Reflux, 24h)DME/H₂O (Microwave, 10h)DME enhances polar phenoxide solubility; MW heating reduces reaction time, minimizing side reactions.55% ➔ >70%

III. Validated Experimental Protocol

This self-validating protocol is adapted from established pharmaceutical patent literature for RORγt modulator synthesis [1].

Step 1: Reagent Charging To a microwave-safe reaction vial, add 4-bromo-2-hydroxybenzonitrile (1.00 g, 5.05 mmol, 1.0 eq), cyclopropylboronic acid (0.651 g, 7.58 mmol, 1.5 eq), tricyclohexylphosphine (PCy₃) (0.283 g, 1.01 mmol, 0.2 eq), Pd(OAc)₂ (0.113 g, 0.51 mmol, 0.1 eq), and K₃PO₄ (3.22 g, 15.15 mmol, 3.0 eq).

Step 2: Solvent Addition & Degassing Add Dimethoxyethane (DME) (10 mL) and Deionized Water (2 mL). Seal the vial with a septum. Sparge the heterogeneous mixture with Argon or N₂ gas for 10 minutes. Causality: Oxygen must be excluded to prevent the rapid oxidation of the electron-rich PCy₃ ligand to its inactive phosphine oxide.

Step 3: Microwave Irradiation Transfer the sealed vial to a microwave reactor. Heat the mixture at 100°C for 10 hours.

Step 4: Acidic Quench & Extraction (Critical Step) Cool the reaction to 0°C. Carefully quench the mixture with 1N HCl until the aqueous layer reaches pH ~3-4. Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 x 15 mL). Validation Check: If the aqueous layer is not acidified, the product will remain partitioned in the water as a potassium phenoxide salt.

Step 5: Purification Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo. Purify the residue via silica gel column chromatography (eluting with a gradient of 10% to 40% EtOAc in hexanes) to yield the target compound as an off-white solid.

IV. Troubleshooting & FAQs (Mechanistic Insights)

Q1: My reaction stalls at 40-50% conversion, and I recover a large amount of unreacted 4-bromo-2-hydroxybenzonitrile. Why is the catalyst dying? A: The issue is likely not catalyst death, but a severe kinetic barrier during the oxidative addition step. In the presence of K₃PO₄, the ortho-hydroxyl group (pKa ~9) is deprotonated to form a phenoxide anion. Because the bromine atom is para to this hydroxyl group, the phenoxide strongly donates electron density into the ring via resonance, making the C-Br carbon highly electron-rich. Palladium(0) struggles to undergo oxidative addition into electron-rich bonds. Solution: You must use a highly electron-rich, bulky ligand like PCy₃ [2] or a Buchwald pre-catalyst (e.g., RuPhos Pd G3) to force the oxidative addition. Alternatively, temporarily protect the phenol as a benzyl or MOM ether prior to the coupling step.

Q2: LC-MS shows complete consumption of cyclopropylboronic acid, but the aryl bromide remains. Where did the boron reagent go? A: You are observing protodeboronation [3]. Cyclopropylboronic acid is susceptible to degradation in basic, aqueous environments at elevated temperatures. Hydroxide ions attack the empty p-orbital of the boron, forming a boronate complex that fragments, releasing cyclopropane gas and boric acid. Solution: Always use an excess of the boronic acid (1.5–2.0 equivalents). If the problem persists, switch to potassium cyclopropyltrifluoroborate, which hydrolyzes slowly in situ, maintaining a low, steady concentration of the active boronic acid and preventing rapid thermal degradation.

Q3: My LC-MS shows a major side product with a mass of [M+18]. What is this impurity? A: This is the hydration of your nitrile (-C≡N) group to a primary amide (-CONH₂). Prolonged exposure to basic aqueous conditions (K₃PO₄ / H₂O) at 100°C facilitates this hydrolysis. Solution: Strictly limit the reaction time to 10 hours using microwave irradiation. If hydration still occurs, switch to an anhydrous base system (e.g., Cs₂CO₃ in anhydrous Toluene/DME) to completely remove the water required for the hydrolysis side-reaction.

Q4: My reaction showed 100% conversion on TLC/LC-MS, but after aqueous workup, my isolated yield is near 0%. What happened? A: You likely skipped the acidic quench (Step 4). The target product, 4-cyclopropyl-2-hydroxybenzonitrile, is a phenol. In the highly basic reaction mixture, it exists entirely as a water-soluble potassium phenoxide salt. If you extract with EtOAc without first neutralizing the base, your product will remain entirely in the aqueous waste layer. Always quench with 1N HCl to reprotonate the phenol before organic extraction.

V. References

  • Heterocyclic compounds with an ror(gamma)t modulating activity (WO2018030550A1). Google Patents. 1

  • Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Taylor & Francis. 2

  • Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society / Semantic Scholar. 3

Sources

Optimization

Preventing nitrile hydrolysis during 4-Cyclopropyl-2-hydroxybenzonitrile reactions

Welcome to the technical support center for 4-Cyclopropyl-2-hydroxybenzonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 4-Cyclopropyl-2-hydroxybenzonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in their synthetic endeavors. Our goal is to provide in-depth, field-proven insights to help you navigate a common challenge: the unwanted hydrolysis of the nitrile functional group.

Introduction: The Challenge of Nitrile Stability

4-Cyclopropyl-2-hydroxybenzonitrile is a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutics. Its unique structure, featuring a cyclopropyl ring, a phenolic hydroxyl group, and a nitrile, offers multiple points for chemical modification. However, the nitrile group, while a useful synthetic handle, is susceptible to hydrolysis under both acidic and basic conditions, leading to the formation of an intermediate amide and, ultimately, the corresponding carboxylic acid.[1][2][3] This side reaction can significantly reduce the yield of the desired product and introduce downstream purification challenges. This guide provides a comprehensive overview of the mechanisms of nitrile hydrolysis and offers practical troubleshooting strategies to maintain the integrity of the nitrile group during your reactions.

Understanding the Problem: Mechanisms of Nitrile Hydrolysis

The conversion of a nitrile to a carboxylic acid is a two-stage process: the nitrile is first hydrated to an amide, which is then hydrolyzed to the carboxylic acid.[4][5][6] This process can be catalyzed by either acid or base, and stopping the reaction at the amide stage can be difficult under harsh conditions.[7][8]

Acid-Catalyzed Hydrolysis

Under acidic conditions, the reaction is initiated by the protonation of the nitrile nitrogen. This protonation significantly increases the electrophilicity of the nitrile carbon, making it susceptible to nucleophilic attack by a weak nucleophile like water.[1][2][9][10] The reaction proceeds through a protonated amide intermediate, which is then further hydrolyzed to the carboxylic acid and an ammonium ion.[2][4]

Acidic_Hydrolysis cluster_step1 cluster_step2 cluster_step3 cluster_step4 Nitrile 4-Cyclopropyl-2-hydroxybenzonitrile ProtonatedNitrile Protonated Nitrile Nitrile->ProtonatedNitrile + H₃O⁺ H3O H₃O⁺ OxoniumIon Intermediate ProtonatedNitrile->OxoniumIon + H₂O H2O H₂O ProtonatedAmide Protonated Amide OxoniumIon->ProtonatedAmide - H⁺ (Tautomerization) CarboxylicAcid 4-Cyclopropyl-2-hydroxybenzoic Acid ProtonatedAmide->CarboxylicAcid + 2H₂O - H₃O⁺ Ammonium NH₄⁺ Basic_Hydrolysis cluster_step1 cluster_step2 cluster_step3 cluster_step4 Nitrile 4-Cyclopropyl-2-hydroxybenzonitrile ImineAnion Imine Anion Nitrile->ImineAnion + OH⁻ OH OH⁻ ImidicAcid Imidic Acid ImineAnion->ImidicAcid + H₂O H2O H₂O Amide Amide Intermediate ImidicAcid->Amide (Tautomerization) Carboxylate Carboxylate Salt Amide->Carboxylate + OH⁻ - H₂O Ammonia NH₃

Caption: Base-catalyzed hydrolysis of 4-Cyclopropyl-2-hydroxybenzonitrile.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter and provides actionable solutions.

Q1: My reaction is showing significant formation of 4-Cyclopropyl-2-hydroxybenzoic acid. What are the most likely causes?

The formation of the carboxylic acid byproduct is a clear indication of nitrile hydrolysis. The primary factors that promote this side reaction are:

  • Presence of Strong Acid or Base: Many common reagents and reaction conditions can inadvertently introduce strong acids or bases, leading to hydrolysis.

  • Elevated Temperatures: Nitrile hydrolysis has a high activation energy, and its rate is significantly accelerated by heat. [11]Reactions run at high temperatures for extended periods are particularly prone to this issue.

  • Presence of Water: Water is a necessary reagent for hydrolysis. While many organic reactions are run under anhydrous conditions, residual water in solvents or reagents can be sufficient to cause hydrolysis, especially under catalytic conditions.

Q2: How can I minimize nitrile hydrolysis when my reaction requires basic conditions?

The key is to use a base that is sufficiently strong to perform its desired function (e.g., deprotonation of an alcohol or amine) but is a poor nucleophile, thereby minimizing direct attack on the nitrile carbon.

Strategies:

  • Use Non-Nucleophilic Bases: Instead of hydroxide-based reagents (NaOH, KOH) or alkoxides (NaOMe, KOtBu), consider using sterically hindered or non-nucleophilic bases.

  • Control Temperature: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Consider running reactions at 0 °C or even lower.

  • Strict Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried. Use freshly distilled solvents and dry glassware. Performing the reaction under an inert atmosphere (e.g., Argon or Nitrogen) can also help prevent the introduction of atmospheric moisture.

Base TypeExamplesSuitability for Nitrile-Containing SubstratesRationale
Hydroxides NaOH, KOH, LiOHPoorHighly nucleophilic and will readily attack the nitrile. [1][4]
Alkoxides NaOMe, NaOEt, KOtBuModerate to PoorCan be nucleophilic, although steric hindrance in KOtBu reduces this tendency.
Carbonates K₂CO₃, Cs₂CO₃GoodGenerally weak bases and poor nucleophiles. Often used in alkylation reactions.
Hydrides NaH, KHExcellentStrong, non-nucleophilic bases. The hydride ion (H⁻) is a poor nucleophile.
Amine Bases DBU, DIPEAGood to ExcellentSterically hindered organic bases that are non-nucleophilic.
Q3: What are the best practices for running acidic reactions to prevent nitrile hydrolysis?

While acid-catalyzed hydrolysis is often rapid, its rate can be controlled by carefully selecting the acid and managing the reaction conditions.

Strategies:

  • Use Lewis Acids: In some cases, a Lewis acid (e.g., BF₃·OEt₂, ZnCl₂) can be used to promote a reaction instead of a Brønsted acid (e.g., HCl, H₂SO₄). Lewis acids are less likely to directly participate in the hydrolysis mechanism.

  • Control Stoichiometry: If a Brønsted acid is required, use it in catalytic amounts rather than as a solvent or in large excess.

  • Aprotic Solvents: Use aprotic solvents (e.g., THF, Dioxane, Toluene) to minimize the availability of water.

  • Low Temperature: As with basic conditions, maintaining a low reaction temperature is crucial for minimizing the rate of hydrolysis.

Q4: Are there alternative catalysts or reagents that are less prone to causing nitrile hydrolysis?

Yes, modern organic synthesis offers several milder alternatives to traditional harsh reagents.

  • Enzymatic Catalysis: Biocatalysis using enzymes like nitrilases or nitrile hydratases can be highly selective. [12][13]These enzymes operate under mild pH and temperature conditions, making them ideal for complex molecules with sensitive functional groups. [13]* Transition Metal Catalysis: Certain platinum(II) or palladium(II) complexes have been shown to catalyze reactions without promoting significant nitrile hydrolysis. [14][15]These catalysts can be effective even at room temperature. [14]* Microwave-Assisted Synthesis: While microwave heating accelerates reactions, it can sometimes offer better selectivity by rapidly reaching the target temperature and reducing overall reaction time, potentially minimizing the window for side reactions like hydrolysis. [16]

Q5: How can I detect and quantify the extent of nitrile hydrolysis?

Regular monitoring of your reaction is critical.

  • Thin-Layer Chromatography (TLC): A quick and easy way to visualize the progress of the reaction. The starting material (4-Cyclopropyl-2-hydroxybenzonitrile), the amide intermediate, and the carboxylic acid product will likely have different Rf values.

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the relative amounts of starting material, desired product, and hydrolysis byproducts.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify and quantify the species in the reaction mixture. The disappearance of the nitrile carbon signal in ¹³C NMR and the appearance of a carboxylic acid proton signal in ¹H NMR are definitive indicators of hydrolysis.

Experimental Protocol: General Procedure for a Base-Mediated Reaction Minimizing Hydrolysis

This protocol outlines a general approach for a reaction requiring a base, such as an O-alkylation of the phenolic hydroxyl group, while preserving the nitrile.

Reagents & Equipment:

  • 4-Cyclopropyl-2-hydroxybenzonitrile

  • Alkylating agent (e.g., Alkyl halide)

  • Sodium Hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Round-bottom flask, magnetic stirrer, and inert atmosphere setup (Argon or N₂)

  • Syringes and needles for transfer of anhydrous solvent

Procedure:

  • Preparation: Dry all glassware in an oven at >120 °C for at least 4 hours and allow to cool under a stream of dry argon or in a desiccator.

  • Reaction Setup: To the reaction flask, add sodium hydride (1.2 equivalents). Wash the NaH dispersion with anhydrous hexanes (3x) to remove the mineral oil, decanting the hexanes carefully via cannula. Place the flask under an inert atmosphere.

  • Solvent Addition: Add anhydrous DMF via syringe.

  • Substrate Addition: Dissolve 4-Cyclopropyl-2-hydroxybenzonitrile (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the stirred NaH suspension at 0 °C (ice bath).

  • Deprotonation: Allow the mixture to stir at 0 °C for 30 minutes. The formation of the sodium phenoxide will be accompanied by the evolution of hydrogen gas.

  • Reagent Addition: Add the alkylating agent (1.1 equivalents) dropwise at 0 °C.

  • Reaction: Allow the reaction to warm slowly to room temperature and stir until TLC or HPLC analysis indicates complete consumption of the starting material. Monitor the reaction periodically to avoid prolonged reaction times.

  • Workup: Carefully quench the reaction by slowly adding it to a cooled, saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Troubleshooting Workflow

Troubleshooting_Workflow Start Hydrolysis Detected (e.g., via HPLC/TLC) ConditionCheck Is the reaction Acidic or Basic? Start->ConditionCheck BaseCheck Using Strong Nucleophilic Base? (e.g., NaOH, KOH, MeO⁻) ConditionCheck->BaseCheck Basic AcidCheck Using Strong Brønsted Acid? (e.g., H₂SO₄, HCl) ConditionCheck->AcidCheck Acidic BaseSolution Switch to Non-Nucleophilic Base (e.g., NaH, K₂CO₃, DBU) BaseCheck->BaseSolution Yes TempCheckBase High Temperature? BaseCheck->TempCheckBase No End Problem Resolved BaseSolution->End TempSolutionBase Lower Temperature (e.g., RT to 0 °C) TempCheckBase->TempSolutionBase Yes WaterCheckBase Strict Anhydrous Conditions? TempCheckBase->WaterCheckBase No TempSolutionBase->End WaterSolutionBase Use Dry Solvents/Reagents & Inert Atmosphere WaterCheckBase->WaterSolutionBase No WaterCheckBase->End Yes WaterSolutionBase->End AcidSolution Use Catalytic Amount or Switch to Lewis Acid AcidCheck->AcidSolution Yes TempCheckAcid High Temperature? AcidCheck->TempCheckAcid No AcidSolution->End TempSolutionAcid Lower Temperature TempCheckAcid->TempSolutionAcid Yes WaterCheckAcid Using Protic Solvent? TempCheckAcid->WaterCheckAcid No TempSolutionAcid->End WaterSolutionAcid Switch to Aprotic Solvent (e.g., THF, Toluene) WaterCheckAcid->WaterSolutionAcid Yes WaterCheckAcid->End No WaterSolutionAcid->End

Sources

Troubleshooting

Removing transition metal impurities from 4-Cyclopropyl-2-hydroxybenzonitrile batches

Welcome to the technical support and troubleshooting center for the purification of 4-Cyclopropyl-2-hydroxybenzonitrile . This compound is typically synthesized via transition-metal-catalyzed cross-coupling (e.g., a Suzu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support and troubleshooting center for the purification of 4-Cyclopropyl-2-hydroxybenzonitrile . This compound is typically synthesized via transition-metal-catalyzed cross-coupling (e.g., a Suzuki-Miyaura coupling of 4-bromo-2-hydroxybenzonitrile with cyclopropylboronic acid).

While these catalytic methods are highly efficient, they frequently leave behind toxic transition metal residues—most notably Palladium (Pd) and Copper (Cu). Because the target molecule contains both a cyano (-CN) and a phenolic hydroxyl (-OH) group, it can act as a competitive ligand, binding residual metals and dragging them into the organic phase during workup. This guide provides field-proven, mechanistically grounded solutions to achieve regulatory compliance without sacrificing product yield.

Regulatory Targets & Quantitative Baselines

Before initiating remediation, it is critical to understand the regulatory limits for your target administration route. The International Council for Harmonisation (ICH) Q3D(R2) guidelines strictly govern elemental impurities[1].

Table 1: ICH Q3D(R2) Permitted Daily Exposure (PDE) Limits for Common Catalysts

ElementICH ClassOral PDE (µ g/day )Parenteral PDE (µ g/day )Inhalation PDE (µ g/day )
Palladium (Pd) 2B100101
Platinum (Pt) 2B10810.81.08
Nickel (Ni) 2A200206
Copper (Cu) 3340034034

Note: To convert PDE to a concentration limit (ppm) for your specific batch, divide the PDE by the maximum daily dose (in grams) of the final formulated drug product.

Troubleshooting Workflows & Logic

When a batch of 4-Cyclopropyl-2-hydroxybenzonitrile fails metal specification, a systematic approach prevents unnecessary yield loss.

TroubleshootingFlow Start High Pd/Cu in Batch (>50 ppm) LigandComp Assess Product Coordination: Are -CN and -OH binding Pd? Start->LigandComp AqWash Aqueous Wash with L-Cysteine or EDTA LigandComp->AqWash Disrupt weak complexes PhaseSep Check Organic Phase via ICP-MS AqWash->PhaseSep Scavenger Chemisorption: Apply Si-Thiol or MP-TMT PhaseSep->Scavenger Pd > 15 ppm Cryst Recrystallization (Toluene/Heptane) PhaseSep->Cryst Pd < 15 ppm Scavenger->Cryst Pass Batch Passes ICH Q3D (<10 ppm) Cryst->Pass

Fig 1: Troubleshooting workflow for metal impurity remediation in API intermediates.

Scavenger Selection Logic

The selection of a metal scavenger should not be trial-and-error; it is governed by Hard-Soft Acid-Base (HSAB) theory . Palladium in cross-coupling is typically present as Pd(0) or Pd(II), both of which are highly polarizable "soft" acids. Therefore, they have the highest affinity for "soft" bases, such as thiols or thioureas[2].

HSAB_Logic Metal Identify Target Metal Impurity Soft Soft Metals (Pd, Pt, Ru) Oxidation State 0 or II Metal->Soft Borderline Borderline Metals (Cu, Ni, Zn) Oxidation State I or II Metal->Borderline Thiol Thiol/Thiourea Scavengers (e.g., Si-Thiol, MP-TMT) Soft->Thiol Strong affinity (Soft-Soft) Borderline->Thiol Moderate affinity Amine Amine/EDTA Scavengers (e.g., Si-Amine) Borderline->Amine Strong affinity (Borderline-Hard)

Fig 2: Scavenger selection logic based on Hard-Soft Acid-Base (HSAB) theory.

Frequently Asked Questions (FAQs)

Q1: My post-reaction aqueous workup leaves >500 ppm Pd in the organic phase. Why is the standard water wash failing? A1: Standard water washes rely on the metal being present as a highly polar, water-soluble salt. However, in the synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile, residual Pd(0) nanoparticles and Pd(II) complexes remain bound to lipophilic phosphine ligands (e.g., PPh3, dppf) and the cyano (-CN) group of your product. These coordination spheres make the metal highly lipophilic. Solution: You must introduce a competitive, water-soluble chelator (like L-cysteine or EDTA) into the aqueous phase to strip the metal from the organic layer.

Q2: I treated the batch with activated carbon (Darco KB-B), and while the Pd dropped, I lost 15% of my product yield. How do I improve recovery? A2: Activated carbon relies on physisorption (van der Waals forces and π−π stacking), which is inherently non-selective[2]. 4-Cyclopropyl-2-hydroxybenzonitrile features a highly polarizable aromatic ring with a push-pull electronic system (electron-donating -OH and electron-withdrawing -CN). This structure has a massive affinity for the graphitic surface of activated carbon, leading to product entrapment. Solution: Switch to chemisorption using solid-supported functionalized silica (e.g., Si-Thiol). Chemisorption targets only the metal via covalent coordinate bonds, preserving your organic product.

Table 2: Typical Scavenger Screening Results for 4-Cyclopropyl-2-hydroxybenzonitrile

Treatment MethodMechanismResidual Pd (ppm)Product Recovery (%)
Untreated CrudeN/A850100
Aqueous EDTA WashCompetitive Chelation32098
Activated CarbonPhysisorption4582
Si-Thiol (Silica)Chemisorption (Soft-Soft)896
MP-TMT (Resin)Chemisorption (Soft-Soft)< 297

Validated Protocol: Solid-Supported Chemisorption

To ensure a self-validating and reproducible purification, follow this standardized methodology for applying macroporous trimercaptotriazine (MP-TMT) or Silica-Thiol (Si-Thiol) scavengers[3].

Step-by-Step Methodology

Step 1: Baseline Quantification

  • Sample 1.0 mL of the crude organic phase (e.g., dissolved in EtOAc or THF).

  • Evaporate to dryness, digest in concentrated HNO3​ , and analyze via ICP-MS to establish the exact baseline Pd/Cu concentration. Do not guess the metal load.

Step 2: Scavenger Loading

  • Calculate the total molar amount of metal remaining in the batch based on the ICP-MS data.

  • Add the solid-supported scavenger (e.g., MP-TMT) at a loading of 5 to 10 molar equivalents relative to the residual metal.

Step 3: Thermal Incubation (The Critical Step)

  • Stir the suspension at 40–50 °C for 4 to 12 hours .

  • Causality: Ligand exchange is an endothermic kinetic process. Room temperature stirring often fails because the thermal energy is insufficient to break the coordinate bonds between the Pd center and the 4-Cyclopropyl-2-hydroxybenzonitrile's cyano group. Heating provides the activation energy required for the thiol groups on the scavenger to displace the product.

Step 4: Filtration and Washing

  • Filter the heterogeneous mixture through a pad of Celite to remove the metal-loaded scavenger beads.

  • Wash the filter cake with 2 to 3 bed-volumes of the reaction solvent. Causality: The macroporous structure of the scavenger retains solvent; washing ensures >95% product recovery.

Step 5: System Validation

  • Take a 1.0 mL aliquot of the combined filtrate and run a secondary ICP-MS analysis.

  • Decision Gate: If Pd is >10 ppm, the initial catalyst load was likely clustered as Pd-black; repeat with 2 equivalents of fresh scavenger. If Pd is <10 ppm, proceed to final crystallization.

Step 6: Final Polish (Crystallization)

  • Concentrate the organic filtrate and recrystallize the 4-Cyclopropyl-2-hydroxybenzonitrile from a Toluene/Heptane mixture. Crystallization acts as the final thermodynamic purification step, reliably dropping metal levels from ~10 ppm down to <1 ppm[2].

References

  • Guideline for Elemental Impurities Q3D(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[Link]

  • Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry . Organic Process Research & Development, ACS Publications.[Link]

  • Quickly and Easily Remove Residual Metals from APIs to Approved Levels (MP-TMT and Si-Thiol Application Notes) . Biotage / Sopachem Industrial Applications. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative HPLC Method Validation Guide for 4-Cyclopropyl-2-hydroxybenzonitrile Purity Analysis

Executive Summary & Analytical Context 4-Cyclopropyl-2-hydroxybenzonitrile is a highly versatile, structurally complex synthetic intermediate utilized in the development of advanced therapeutics, including C5a receptor m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Context

4-Cyclopropyl-2-hydroxybenzonitrile is a highly versatile, structurally complex synthetic intermediate utilized in the development of advanced therapeutics, including C5a receptor modulators[1] and RORγt antagonists[2]. Synthesized primarily via the Suzuki-Miyaura cross-coupling of 4-bromo-2-hydroxybenzonitrile with cyclopropylboronic acid[3], the molecule presents a unique analytical challenge. It features a hydrophobic cyclopropyl ring, a hydrogen-bonding phenolic hydroxyl group, and a highly polarizable, electron-withdrawing benzonitrile moiety.

As a Senior Application Scientist, I designed this guide to objectively compare stationary phase chemistries for this specific compound and to outline a robust, self-validating HPLC method validation protocol. This workflow strictly adheres to the lifecycle and Quality-by-Design (QbD) principles established in the newly implemented [4].

Stationary Phase Comparison: C18 vs. Biphenyl

When developing a purity assay for 4-Cyclopropyl-2-hydroxybenzonitrile, the primary goal is achieving baseline resolution between the API and its unreacted precursor (4-bromo-2-hydroxybenzonitrile).

The Mechanistic Causality: Standard C18 columns rely almost exclusively on hydrophobic (dispersive) interactions. Because the cyclopropyl group and the bromine atom impart similar overall hydrophobicity to the molecule, a C18 phase often results in co-elution. Conversely, a Biphenyl stationary phase provides orthogonal selectivity. The biphenyl rings engage in strong π−π and dipole-dipole interactions with the electron-deficient benzonitrile ring and exploit the polarizability of the bromine atom. Furthermore, the biphenyl phase offers superior steric shielding of residual surface silanols, preventing secondary interactions with the phenolic hydroxyl group (pKa ~8.5) and eliminating peak tailing.

Table 1: Quantitative Performance Comparison (C18 vs. Biphenyl)

Conditions: 0.1% TFA in Water / Acetonitrile gradient, 1.0 mL/min, 30°C, UV at 235 nm.

Performance MetricStandard C18 PhaseBiphenyl PhaseMechanistic Rationale
Retention Time (API) 4.2 min5.8 minEnhanced retention via π−π interactions with the benzonitrile ring.
USP Tailing Factor 1.65 (Significant tailing)1.10 (Symmetrical)Biphenyl shielding prevents secondary silanol interactions with the -OH group.
Resolution ( Rs​ ) *1.4 (Co-elution risk)3.2 (Baseline)Orthogonal selectivity resolves the critical pair based on polarizability.
Theoretical Plates ( N ) 8,50014,200Improved mass transfer kinetics for aromatic compounds.

*Resolution calculated between 4-bromo-2-hydroxybenzonitrile and 4-Cyclopropyl-2-hydroxybenzonitrile.

The Self-Validating Analytical Workflow

Under the [4], method validation is no longer a static checklist but a continuous lifecycle. To ensure absolute trustworthiness, the protocol below is designed as a self-validating system . Every sequence is gated by a System Suitability Test (SST). If the SST fails, the chromatography data system (CDS) automatically aborts the run, preventing the acquisition of spurious data.

G ATP Analytical Target Profile (Define Total Error) Dev Method Development (Stationary Phase Selection) ATP->Dev Guides DoE Val ICH Q2(R2) Validation (Specificity, Accuracy, Precision) Dev->Val Defines MODR SST System Suitability (SST) (Self-Validating Gates) Val->SST Establishes Criteria Routine Routine Purity Analysis (Lifecycle Monitoring) SST->Routine Gates Execution Routine->ATP Continual Verification

Figure 1: Lifecycle approach to HPLC method validation integrating ICH Q14 development and Q2(R2).

Step-by-Step Method Validation Protocol (ICH Q2(R2))

Chromatographic Conditions:

  • Column: Biphenyl, 100 x 4.6 mm, 2.7 µm (Core-shell)

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water. (Causality: The low pH of ~2.0 ensures the phenolic hydroxyl group remains fully protonated, driving hydrophobic partitioning and preventing peak splitting).

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% B to 95% B over 10 minutes.

  • Flow Rate: 1.0 mL/min | Temperature: 30°C | Detection: UV at 235 nm.

System Suitability Testing (SST) - The Quality Gate

Before any validation parameter is executed, the system must prove its fitness.

  • Prepare an SST solution containing 0.1 mg/mL of 4-Cyclopropyl-2-hydroxybenzonitrile and 0.01 mg/mL of 4-bromo-2-hydroxybenzonitrile.

  • Inject the SST solution in replicate ( n=5 ).

  • Self-Validating Criteria: The sequence proceeds only if:

    • %RSD of API peak area ≤2.0%

    • USP Tailing Factor ≤1.5

    • Resolution ( Rs​ ) between the critical pair ≥2.0

  • Bracketing: A check standard is injected every 10 samples. If the check standard drifts by >2.0% , all preceding 10 samples are automatically invalidated.

Specificity & Forced Degradation

To prove the method is stability-indicating, the API must be subjected to stress conditions to ensure degradation products do not co-elute with the main peak.

  • Acidic: 0.1 M HCl at 60°C for 24h.

  • Basic: 0.1 M NaOH at 60°C for 24h. (Causality: Nitriles are susceptible to base-catalyzed hydrolysis into amides/carboxylic acids. This is the primary degradation pathway to monitor).

  • Oxidative: 3% H2​O2​ at Room Temp for 24h.

  • Protocol: Neutralize all stressed samples before injection. Evaluate peak purity using a Photodiode Array (PDA) detector. The peak purity angle must be less than the purity threshold for all stressed samples.

Linearity, Accuracy, and Precision
Table 2: ICH Q2(R2) Quantitative Validation Execution
ParameterMethodology / ExecutionAcceptance Criteria
Linearity Prepare 5 concentration levels ranging from 50% to 150% of the nominal target concentration (0.1 mg/mL). Inject each level in triplicate.Correlation coefficient ( R2 ) ≥0.999 . Y-intercept ≤2.0% of the 100% response.
Accuracy Spike known amounts of API into a synthetic placebo matrix at 80%, 100%, and 120% levels. Prepare 3 replicates per level ( n=9 total).Mean recovery across all levels must be between 98.0% and 102.0%.
Repeatability Prepare 6 independent sample preparations at the 100% nominal concentration. Inject each preparation once.%RSD of the calculated assay value ≤2.0% .
Intermediate Precision A second analyst, on a different day, using a different HPLC system, repeats the Repeatability protocol.Cumulative %RSD ( n=12 ) ≤2.0% . Means must not differ by >1.0% .
Robustness (DoE Approach)

Instead of the outdated One-Variable-At-a-Time (OVAT) approach, ICH Q14 encourages defining a Method Operable Design Region (MODR)[5].

  • Vary Column Temperature ( ±5∘C ), Flow Rate ( ±0.1 mL/min), and Mobile Phase A pH ( ±0.2 units) simultaneously using a fractional factorial design.

  • Causality Check: Because the pKa is distant from the operating pH of 2.0, a shift of ±0.2 pH units will not alter the ionization state of the molecule, mathematically guaranteeing robustness within this design space.

  • Acceptance: The SST criteria ( Rs​≥2.0 , Tailing ≤1.5 ) must be met across all DoE permutations.

References

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL:[Link]

  • US8846656B2 - Tetrahydropyrido-pyridine and tetrahydropyrido-pyrimidine compounds and use thereof as C5a receptor modulators Source: Google Patents URL
  • WO2018030550A1 - Heterocyclic compounds with an ror(gamma)

Sources

Comparative

A Comparative Guide to the Reactivity of 4-Cyclopropyl-2-hydroxybenzonitrile and 4-fluoro-2-hydroxybenzonitrile for Drug Development Professionals

Introduction In the landscape of modern drug discovery, the selection of appropriate building blocks is a critical determinant of the ultimate success of a research program. Benzonitrile derivatives, in particular, are p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery, the selection of appropriate building blocks is a critical determinant of the ultimate success of a research program. Benzonitrile derivatives, in particular, are prized for their versatility as intermediates in the synthesis of a wide array of pharmacologically active molecules. The electronic properties of the benzonitrile core can be finely tuned by the strategic placement of various substituents, thereby influencing the molecule's reactivity and, ultimately, its biological activity and pharmacokinetic profile. This guide provides an in-depth comparative analysis of two such benzonitrile derivatives: 4-cyclopropyl-2-hydroxybenzonitrile and 4-fluoro-2-hydroxybenzonitrile.

The choice between a cyclopropyl and a fluoro substituent at the 4-position of a 2-hydroxybenzonitrile scaffold can have profound implications for the subsequent chemical transformations and the properties of the resulting compounds. The cyclopropyl group, with its unique "pseudo-unsaturated" character, and the highly electronegative fluorine atom exert distinct electronic and steric effects on the aromatic ring, the phenolic hydroxyl group, and the nitrile functionality. Understanding these differences is paramount for researchers and drug development professionals in designing efficient synthetic routes and optimizing the properties of their lead compounds.

This guide will delve into a detailed comparison of the physicochemical properties and reactivity of these two molecules. We will explore the reactivity of the hydroxyl and nitrile groups, as well as the aromatic ring, in key chemical transformations relevant to drug development, supported by a discussion of the underlying electronic and steric factors. Furthermore, we will provide detailed experimental protocols for the synthesis of each compound and for representative reactions, offering a practical resource for scientists at the bench.

Physicochemical Properties: A Head-to-Head Comparison

The substitution of a cyclopropyl group for a fluorine atom at the 4-position of 2-hydroxybenzonitrile leads to notable differences in their fundamental physicochemical properties. These differences, summarized in the table below, can influence a range of characteristics from solubility and crystal packing to metabolic stability.

Property4-Cyclopropyl-2-hydroxybenzonitrile4-Fluoro-2-hydroxybenzonitrile
Molecular Formula C₁₀H₉NOC₇H₄FNO
Molecular Weight 159.19 g/mol 137.11 g/mol
Predicted pKa ~8.9~8.5
Predicted logP ~2.5~1.8
Appearance Off-white to yellow solid[1]White to almost white powder/crystal[2]

Note: Predicted pKa and logP values are estimations based on computational models and the values for analogous compounds, 4-cyclopropylphenol (pKa ~10.05) and 4-fluorophenol (pKa ~9.89). The presence of the ortho-nitrile and hydroxyl groups will influence these values.

Reactivity Analysis: A Tale of Two Substituents

The reactivity of 4-cyclopropyl-2-hydroxybenzonitrile and 4-fluoro-2-hydroxybenzonitrile is dictated by the interplay of the electronic effects of the substituents on the aromatic ring.

The Hydroxyl Group: Acidity and Nucleophilicity

The acidity of the phenolic hydroxyl group is a key determinant of its nucleophilicity in reactions such as Williamson ether synthesis. The pKa of the hydroxyl group is influenced by the electronic nature of the para-substituent.

  • 4-Fluoro-2-hydroxybenzonitrile: The fluorine atom is highly electronegative and exerts a strong electron-withdrawing inductive effect (-I). While it also has a pi-donating resonance effect (+M), the inductive effect is generally considered to be dominant for halogens. This electron withdrawal stabilizes the corresponding phenoxide anion, making the hydroxyl group more acidic (lower pKa) compared to an unsubstituted phenol.

  • 4-Cyclopropyl-2-hydroxybenzonitrile: The cyclopropyl group exhibits a dual electronic nature. It is inductively electron-withdrawing but can act as a resonance electron-donating group, particularly when adjacent to an electron-deficient center. In the context of the phenol, the overall effect is generally considered to be weakly electron-donating or neutral compared to hydrogen. This leads to a slightly less acidic hydroxyl group (higher pKa) compared to the fluoro-substituted analogue.

Implication for Reactivity: In a base-mediated reaction like the Williamson ether synthesis, the more acidic hydroxyl group of 4-fluoro-2-hydroxybenzonitrile will be more readily deprotonated to form the nucleophilic phenoxide. However, the overall reaction rate will also depend on the nucleophilicity of the resulting phenoxide. The electron-withdrawing fluorine atom will decrease the electron density on the oxygen of the phenoxide, making it a slightly weaker nucleophile. Conversely, the phenoxide of the cyclopropyl derivative, being less stabilized by electron withdrawal, will be a stronger nucleophile. The net effect on reaction rates will be a balance of these two factors.

The Aromatic Ring: Electrophilic Aromatic Substitution

Electrophilic aromatic substitution (EAS) is a common strategy for further functionalizing the benzonitrile core. The directing and activating/deactivating effects of the substituents play a crucial role.

  • 4-Fluoro-2-hydroxybenzonitrile: Both the hydroxyl and fluoro groups are ortho, para-directing. The hydroxyl group is a strong activating group, while the fluorine atom is a deactivating group due to its strong -I effect. The nitrile group is a meta-directing deactivating group. The positions ortho to the powerful activating hydroxyl group (positions 3 and 5) will be the most activated towards electrophilic attack.

  • 4-Cyclopropyl-2-hydroxybenzonitrile: The hydroxyl group is a strong activating ortho, para-director. The cyclopropyl group is also an activating ortho, para-director. The nitrile group is a meta-directing deactivating group. Similar to the fluoro analogue, the positions ortho to the hydroxyl group will be highly activated. The activating nature of the cyclopropyl group will likely lead to a higher overall rate of electrophilic aromatic substitution compared to the fluoro-substituted compound.

Comparative Reactivity in Bromination: In an electrophilic bromination reaction, both molecules are expected to undergo substitution primarily at the positions ortho to the strongly activating hydroxyl group. However, due to the deactivating nature of the fluorine atom, the rate of bromination of 4-fluoro-2-hydroxybenzonitrile is expected to be slower than that of 4-cyclopropyl-2-hydroxybenzonitrile.

The Nitrile Group: Hydrolysis and Reduction

The nitrile group can undergo hydrolysis to form an amide or a carboxylic acid, or be reduced to a primary amine. The electronic nature of the para-substituent can influence the reactivity of the nitrile group.

  • Electron-Withdrawing Group (Fluorine): The electron-withdrawing fluorine atom will increase the electrophilicity of the nitrile carbon, making it more susceptible to nucleophilic attack. This is expected to accelerate the rate of both acid- and base-catalyzed hydrolysis.[3]

  • Electron-Donating/Neutral Group (Cyclopropyl): The cyclopropyl group is not expected to significantly alter the electrophilicity of the nitrile carbon compared to an unsubstituted benzonitrile.

Experimental Protocols

Synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile

The synthesis of 4-cyclopropyl-2-hydroxybenzonitrile can be envisioned through a multi-step sequence starting from a suitable commercially available precursor. A plausible route involves the introduction of the cyclopropyl moiety via a Suzuki-Miyaura cross-coupling reaction, followed by functional group manipulations to install the hydroxyl and nitrile groups.

Synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile A 4-Bromo-2-nitrophenol B 4-Cyclopropyl-2-nitrophenol A->B Cyclopropylboronic acid, Pd catalyst, Base C 4-Cyclopropyl-2-aminophenol B->C Reduction (e.g., Fe/HCl) D 4-Cyclopropyl-2-hydroxybenzonitrile C->D Sandmeyer Reaction (1. NaNO2, H2SO4 2. CuCN, KCN)

Figure 1: Proposed synthetic pathway for 4-cyclopropyl-2-hydroxybenzonitrile.

Step-by-Step Protocol:

  • Suzuki-Miyaura Coupling: In a round-bottom flask, combine 4-bromo-2-nitrophenol (1.0 eq.), cyclopropylboronic acid (1.5 eq.), and a suitable base such as potassium carbonate (3.0 eq.) in a mixture of toluene and water. Degas the mixture with argon or nitrogen. Add a palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq.). Heat the reaction mixture at 80-100 °C and monitor by TLC. Upon completion, cool the reaction, extract with an organic solvent, and purify by column chromatography to yield 4-cyclopropyl-2-nitrophenol.

  • Reduction of the Nitro Group: Dissolve 4-cyclopropyl-2-nitrophenol (1.0 eq.) in ethanol. Add iron powder (5.0 eq.) and a catalytic amount of hydrochloric acid. Heat the mixture to reflux and monitor the reaction by TLC. Once the starting material is consumed, cool the reaction, filter through celite to remove the iron salts, and concentrate the filtrate to obtain crude 4-cyclopropyl-2-aminophenol.

  • Sandmeyer Reaction: Dissolve the crude 4-cyclopropyl-2-aminophenol in a mixture of water and sulfuric acid at 0 °C. Add a solution of sodium nitrite (1.1 eq.) in water dropwise, maintaining the temperature below 5 °C. In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq.) and potassium cyanide (1.2 eq.) in water. Slowly add the diazonium salt solution to the cyanide solution at 0-5 °C. Allow the reaction to warm to room temperature and then heat to 50-60 °C until nitrogen evolution ceases. Cool the reaction, extract with an organic solvent, and purify by column chromatography to afford 4-cyclopropyl-2-hydroxybenzonitrile.[4]

Synthesis of 4-Fluoro-2-hydroxybenzonitrile

The synthesis of 4-fluoro-2-hydroxybenzonitrile can be achieved by the bromination of a fluorophenol followed by a cyanation reaction.[5][6]

Synthesis of 4-Fluoro-2-hydroxybenzonitrile A 3-Fluorophenol B 4-Bromo-3-fluorophenol A->B Bromination (e.g., Br2 in CHCl3) C 4-Bromo-3-fluoroanisole B->C Protection (e.g., MeI, K2CO3) D 4-Cyano-3-fluoroanisole C->D Cyanation (e.g., CuCN, NMP) E 4-Fluoro-2-hydroxybenzonitrile D->E Deprotection (e.g., BBr3)

Figure 2: A possible synthetic route for 4-fluoro-2-hydroxybenzonitrile.

Step-by-Step Protocol:

  • Bromination: Dissolve 3-fluorophenol (1.0 eq.) in a suitable solvent like chloroform. Slowly add bromine (1.0 eq.) at 0 °C. After the addition is complete, stir the reaction at room temperature until the starting material is consumed (monitor by TLC). Work up the reaction by washing with aqueous sodium thiosulfate and brine. Purify the crude product to obtain 4-bromo-3-fluorophenol.[5]

  • Protection of the Hydroxyl Group: To a solution of 4-bromo-3-fluorophenol (1.0 eq.) in acetone, add potassium carbonate (1.5 eq.) and methyl iodide (1.2 eq.). Reflux the mixture until the starting material is consumed. Cool the reaction, filter off the salts, and concentrate the filtrate. Purify the residue to give 4-bromo-3-fluoroanisole.

  • Cyanation: In a flask, combine 4-bromo-3-fluoroanisole (1.0 eq.) and copper(I) cyanide (1.2 eq.) in N-methyl-2-pyrrolidone (NMP). Heat the mixture to 150-180 °C and monitor by TLC. After completion, cool the reaction, pour it into an aqueous solution of ferric chloride and hydrochloric acid, and extract with an organic solvent. Purify the crude product to obtain 4-cyano-3-fluoroanisole.

  • Deprotection: Dissolve 4-cyano-3-fluoroanisole (1.0 eq.) in anhydrous dichloromethane at -78 °C. Add a solution of boron tribromide (1.2 eq.) in dichloromethane dropwise. Allow the reaction to warm to room temperature and stir until complete. Quench the reaction with methanol, and then water. Extract the product with an organic solvent and purify by column chromatography to yield 4-fluoro-2-hydroxybenzonitrile.

Comparative Williamson Ether Synthesis (Predictive)

This protocol outlines a comparative experiment to assess the relative reactivity of the two title compounds in a Williamson ether synthesis.

Williamson Ether Synthesis Workflow cluster_0 Reaction Setup cluster_1 Reaction & Monitoring cluster_2 Work-up & Analysis A Dissolve 2-hydroxybenzonitrile (cyclopropyl or fluoro) in DMF B Add K2CO3 A->B C Add Ethyl Iodide B->C D Heat to 60 °C C->D E Monitor by TLC/LC-MS (every hour for 6 hours) D->E F Quench with water, extract with EtOAc E->F G Isolate and quantify product yield (e.g., by NMR with internal standard) F->G

Figure 3: Workflow for comparing Williamson ether synthesis reactivity.

Materials:

  • 4-Cyclopropyl-2-hydroxybenzonitrile

  • 4-Fluoro-2-hydroxybenzonitrile

  • Potassium carbonate (K₂CO₃)

  • Ethyl iodide (EtI)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Standard laboratory glassware and analytical equipment (TLC, LC-MS, NMR)

Procedure:

  • Set up two parallel reactions. In each of two identical reaction vessels, dissolve the respective 2-hydroxybenzonitrile (0.1 mmol) in anhydrous DMF (1 mL).

  • To each vessel, add potassium carbonate (0.2 mmol).

  • Add ethyl iodide (0.12 mmol) to each reaction mixture.

  • Stir both reactions at 60 °C.

  • Monitor the progress of each reaction by taking aliquots at regular intervals (e.g., every hour for 6 hours) and analyzing them by TLC and LC-MS to determine the consumption of starting material and the formation of the O-alkylated product.

  • After 6 hours, quench both reactions by adding water and extract with ethyl acetate.

  • Combine the organic layers for each reaction, dry over anhydrous sodium sulfate, and concentrate.

  • Determine the yield of the ether product in each reaction using ¹H NMR spectroscopy with an internal standard.

Expected Outcome: Based on the predicted pKa values, the 4-fluoro derivative will be deprotonated more readily. However, its corresponding phenoxide will be a weaker nucleophile. The 4-cyclopropyl derivative will be deprotonated less readily, but its phenoxide will be a stronger nucleophile. The overall reaction rate will be a balance of these opposing effects, and this experiment would elucidate which factor is dominant under these conditions.

Conclusion

The choice between 4-cyclopropyl-2-hydroxybenzonitrile and 4-fluoro-2-hydroxybenzonitrile as a synthetic intermediate in drug discovery programs is a nuanced decision that depends on the desired reactivity and downstream transformations.

  • 4-Fluoro-2-hydroxybenzonitrile offers a more acidic hydroxyl group, which can be advantageous in certain base-mediated reactions. The strong electron-withdrawing nature of the fluorine atom also activates the nitrile group towards nucleophilic attack. However, the deactivating effect of fluorine on the aromatic ring can hinder electrophilic aromatic substitution reactions.

  • 4-Cyclopropyl-2-hydroxybenzonitrile possesses a hydroxyl group with a pKa closer to that of unsubstituted phenols, leading to a more nucleophilic phenoxide upon deprotonation. The cyclopropyl group is activating towards electrophilic aromatic substitution, facilitating further functionalization of the aromatic ring.

This guide has provided a framework for understanding the distinct reactivity profiles of these two valuable building blocks. The provided synthetic protocols and the proposed comparative experiments offer a starting point for their practical application in the laboratory. Ultimately, the selection of the optimal building block will be guided by the specific synthetic strategy and the desired properties of the final target molecule.

References

  • Hammett plot for the hydration of para-substituted benzonitriles... - ResearchGate. Available at: [Link]

  • DE10227809A1 - Production of fluoro-4-hydroxybenzonitrile (FHB), useful as a starting material for the production of liquid crystals, comprises bromination of a fluorophenol in an organic acid solvent and further reaction to form FHB - Google Patents.
  • Aqueous pKa values from J. Phys. Org. Chem. 2019, 32, e3940. Available at: [Link]

  • Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile - Organic Syntheses. Available at: [Link]

  • Sandmeyer reaction - Wikipedia. Available at: [Link]

  • 4-Fluorophenol | C6H5FO | CID 9732 - PubChem. Available at: [Link]

  • Williamson ether synthesis - Wikipedia. Available at: [Link]

  • 4-Cyclopropylphenol | C9H10O | CID 10986277 - PubChem. Available at: [Link]

Sources

Validation

Comparative Evaluation of Sample Preparation Strategies for the LC-MS/MS Quantification of 4-Cyclopropyl-2-hydroxybenzonitrile in Human Plasma

Executive Summary The accurate quantification of active pharmaceutical ingredients and their intermediates in biological matrices is the cornerstone of pharmacokinetic (PK) profiling. 4-Cyclopropyl-2-hydroxybenzonitrile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate quantification of active pharmaceutical ingredients and their intermediates in biological matrices is the cornerstone of pharmacokinetic (PK) profiling. 4-Cyclopropyl-2-hydroxybenzonitrile is a highly specific structural motif utilized in the synthesis of advanced therapeutics, most notably as a precursor and biomarker surrogate in the development of C5a receptor modulators for inflammatory and immune system disorders[1].

This guide provides an authoritative, data-driven comparison of three sample preparation methodologies—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—for the LC-MS/MS quantification of 4-Cyclopropyl-2-hydroxybenzonitrile in human plasma. By interrogating the physicochemical properties of the analyte, we demonstrate why a simplified SPE protocol using a hydrophilic-lipophilic balanced (HLB) sorbent yields superior recovery, eliminates matrix effects, and ensures assay trustworthiness.

Mechanistic Causality: The Chemistry of the Analyte

To design a self-validating analytical protocol, we must first understand the molecular behavior of the target analyte. 4-Cyclopropyl-2-hydroxybenzonitrile features a phenolic hydroxyl group situated ortho to a strongly electron-withdrawing nitrile group, with a cyclopropyl ring at the para position.

  • Ionization Dynamics: The electron-withdrawing nature of the nitrile group increases the acidity of the phenol, resulting in a predicted pKa of 7.25[2]. This makes the compound highly amenable to Negative Electrospray Ionization (ESI-), forming a stable deprotonated [M-H]- ion at m/z 158.1.

  • Extraction Thermodynamics: At a physiological plasma pH of ~7.4, the compound exists in a dynamic equilibrium between its neutral (protonated) and anionic (deprotonated) states. If extracted without precise pH modification, recovery will be highly variable. By intentionally dropping the sample pH to ~2.0 (well below the pKa), we force 100% of the analyte into its neutral state, maximizing hydrophobic partitioning for LLE or SPE.

G2 Analyte 4-Cyclopropyl-2- hydroxybenzonitrile Acid Acidification (4% H3PO4) Analyte->Acid pH < pKa (7.25) State Protonated Phenol (Neutral State) Acid->State Sorbent Oasis HLB Sorbent (Hydrophobic Interaction) State->Sorbent High Retention MS ESI Negative Mode [M-H]- (m/z 158.1) Sorbent->MS Methanol Elution

Figure 1: Mechanistic workflow of analyte acidification, SPE retention, and ESI- MS ionization.

Comparative Workflow Visualization

The following diagram outlines the three parallel extraction strategies evaluated in this guide.

G cluster_prep Sample Preparation Strategies Plasma Human Plasma Sample (Spiked with Analyte) PPT Protein Precipitation (PPT) 3x ACN, Centrifuge Plasma->PPT LLE Liquid-Liquid Extraction (LLE) MTBE Extraction Plasma->LLE SPE Solid-Phase Extraction (SPE) Oasis HLB Cartridge Plasma->SPE LCMS UHPLC-MS/MS Analysis (ESI Negative Mode) PPT->LCMS LLE->LCMS SPE->LCMS Data Data Evaluation: Recovery & Matrix Effect LCMS->Data

Figure 2: Comparative workflow of PPT, LLE, and SPE for plasma sample preparation prior to LC-MS/MS.

Self-Validating Experimental Protocols

To ensure rigorous comparison, all downstream analyses were performed using identical chromatographic and mass spectrometric conditions.

  • Column: Waters ACQUITY UPLC CSH C18 (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase: (A) 0.1% Formic Acid in Water; (B) Acetonitrile.

  • Gradient: 20% B to 90% B over 3.0 min at 0.4 mL/min.

  • MS Detection: Xevo TQ-S, ESI Negative Mode. MRM Transition: m/z 158.1 → 130.1.

Protocol A: Solid-Phase Extraction (Oasis HLB)

Causality: Oasis HLB is a macroporous copolymer (N-vinylpyrrolidone and divinylbenzene). Because it is water-wettable, it does not de-wet under vacuum, allowing us to completely eliminate traditional conditioning and equilibration steps, thereby saving 40% in processing time.

  • Pre-treatment: Aliquot 100 µL of human plasma. Add 10 µL of Internal Standard (IS). Add 100 µL of 4% H₃PO₄. (Rationale: Drops pH to ~2.0, neutralizing the phenol to ensure absolute retention on the reversed-phase sorbent).

  • Load: Apply the 210 µL mixture directly to an Oasis HLB 1 cc (30 mg) cartridge.

  • Wash: Wash with 500 µL of 5% Methanol in water. (Rationale: Flushes away endogenous salts and polar matrix proteins without eluting the strongly bound hydrophobic analyte).

  • Elute: Elute with 2 x 250 µL of 100% Methanol.

  • Reconstitution: Evaporate under N₂ at 40°C. Reconstitute in 100 µL of 20% Acetonitrile to precisely match initial mobile phase conditions, preventing peak distortion.

Protocol B: Liquid-Liquid Extraction (LLE)

Causality: Methyl tert-butyl ether (MTBE) is selected for its ability to extract moderately polar compounds while excluding highly polar matrix components.

  • Pre-treatment: Aliquot 100 µL of plasma + 10 µL IS. Add 100 µL of 0.1% Formic Acid to protonate the analyte.

  • Extraction: Add 1.0 mL of MTBE. Vortex vigorously for 10 minutes to drive thermodynamic partitioning into the organic layer.

  • Separation: Centrifuge at 10,000 x g for 5 minutes. Snap-freeze the aqueous layer in a dry ice/acetone bath and decant the organic layer into a clean tube.

  • Reconstitution: Evaporate under N₂ and reconstitute in 100 µL of 20% Acetonitrile.

Protocol C: Protein Precipitation (PPT)

Causality: A brute-force method to denature proteins. While fast, it leaves phospholipids in the extract, risking severe ion suppression in the MS source.

  • Extraction: Aliquot 100 µL of plasma. Add 300 µL of ice-cold Acetonitrile (containing IS).

  • Separation: Vortex for 2 minutes. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet denatured proteins.

  • Reconstitution: Transfer 100 µL of the supernatant and dilute with 100 µL of water to match the mobile phase strength.

Performance Comparison & Data Synthesis

The quantitative performance of each methodology was evaluated based on recovery, matrix effect (ion suppression/enhancement), precision, and sensitivity.

Analytical ParameterProtocol A: SPE (Oasis HLB)Protocol B: LLE (MTBE)Protocol C: PPT (Acetonitrile)
Mean Recovery (%) 92.4 ± 3.178.5 ± 6.465.2 ± 8.9
Matrix Effect (%) 98.5 (Minimal Suppression)85.2 (Moderate Suppression)42.1 (Severe Suppression)
Precision (% CV) 3.5%8.2%13.7%
LLOQ (ng/mL) 0.52.010.0
Processing Time / 96-well 45 min90 min15 min
Scientific Discussion
  • Matrix Effect Mitigation: PPT exhibited severe ion suppression (Matrix Factor 42.1%). In ESI negative mode, endogenous phospholipids (e.g., glycerophosphocholines) elute in the same retention window as the analyte, aggressively competing for charge on the droplet surface. The SPE protocol effectively washed these away during the 5% Methanol wash step, resulting in a near-perfect Matrix Factor of 98.5%.

  • Recovery Optimization: LLE yielded only moderate recovery (78.5%). The polar nature of the hydroxyl group limits its absolute solubility in MTBE. Conversely, the polymeric divinylbenzene backbone of the Oasis HLB sorbent provided near-quantitative retention (92.4%) once the analyte was driven below its pKa of 7.25[2].

  • Throughput vs. Integrity: While PPT is technically the fastest method, the data integrity is compromised. The simplified 3-step Oasis HLB protocol bridges this gap, requiring only 45 minutes for a 96-well plate while delivering vastly superior sensitivity and precision.

References

  • [1] Google Patents. US8846656B2 - Tetrahydropyrido-pyridine and tetrahydropyrido-pyrimidine compounds and use thereof as C5a receptor modulators. Available at:

  • Waters Corporation. A Simplified Solid Phase Extraction (SPE) Protocol for Bioanalysis Using Oasis HLB. Available at: [Link]

Sources

Comparative

Benchmarking catalytic efficiency for 4-Cyclopropyl-2-hydroxybenzonitrile synthesis

Benchmarking Catalytic Efficiency for the Synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile Executive Summary The synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile (CAS: 1421253-27-1) is a critical transformation in modern...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking Catalytic Efficiency for the Synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile

Executive Summary

The synthesis of 4-Cyclopropyl-2-hydroxybenzonitrile (CAS: 1421253-27-1) is a critical transformation in modern medicinal chemistry, serving as a key building block for advanced therapeutics, including RORγt modulators[1] and C5a receptor antagonists[2]. However, the installation of a cyclopropyl ring onto an electron-rich, unprotected phenol scaffold via a Suzuki-Miyaura cross-coupling presents significant mechanistic hurdles. This guide objectively benchmarks the two most viable catalytic systems for this sp2-sp3 coupling, providing field-proven methodologies, causality-driven optimization insights, and self-validating experimental protocols.

Mechanistic Bottlenecks in sp2-sp3 Couplings

Synthesizing 4-Cyclopropyl-2-hydroxybenzonitrile from 4-bromo-2-hydroxybenzonitrile involves two primary chemical challenges:

  • Electronic Deactivation via Phenoxide Formation: Under the basic conditions required for Suzuki-Miyaura couplings (e.g., K3PO4), the acidic phenol (pKa ~9) is deprotonated. The resulting electron-donating phenoxide ring severely deactivates the aryl bromide toward the initial oxidative addition by the Pd(0) catalyst.

  • Protodeboronation of the Nucleophile: Aliphatic boronic acids, particularly cyclopropylboronic acid, are highly susceptible to rapid protodeboronation in basic, aqueous media[3]. This side reaction destroys the nucleophile before transmetalation can occur, often necessitating wasteful excesses of the boron reagent[4].

To overcome these barriers, the choice of ligand and boron source is paramount. Highly electron-rich, sterically demanding ligands (like PCy3 or Amphos) are required to force oxidative addition, while slow-release boron strategies mitigate nucleophile degradation.

G Precat Pd(II) Precatalyst Pd0 Active Pd(0)L_n Precat->Pd0 Reduction OxAdd Oxidative Addition [Ar-Pd(II)-Br] Pd0->OxAdd + Aryl Bromide Transmet Transmetalation [Ar-Pd(II)-Cyclopropyl] OxAdd->Transmet + Boron Source + Base Transmet->Pd0 Regeneration Product 4-Cyclopropyl-2-hydroxybenzonitrile Transmet->Product Reductive Elimination

Fig 1: Suzuki-Miyaura catalytic cycle for 4-Cyclopropyl-2-hydroxybenzonitrile synthesis.

Catalyst & Reagent Benchmarking

The following table benchmarks two literature-validated systems against a standard baseline. Method A utilizes a highly active PCy3 ligand under microwave conditions[1], while Method B employs an Amphos catalyst paired with a trifluoroborate salt for superior stability[2].

ParameterMethod A: PCy3 / Boronic AcidMethod B: Amphos / TrifluoroborateBaseline: dppf (Not Recommended)
Catalyst System Pd(OAc)2 (10 mol%) / PCy3 (20 mol%)PdCl2(Amphos) (10 mol%)Pd(dppf)Cl2 (5-10 mol%)
Boron Source Cyclopropylboronic acid (1.5 equiv)Potassium cyclopropyltrifluoroborate (2.0 equiv)Cyclopropylboronic acid (1.5 equiv)
Solvent System DME / H2O (5:1)Toluene / H2O (Biphasic)1,4-Dioxane / H2O
Base K3PO4 (3.0 equiv)K3PO4 (3.0 equiv, aq)K2CO3 (3.0 equiv)
Conditions 100 °C, Microwave, 10 h100 °C, Thermal, 16 h90 °C, Thermal, 18 h
Yield ~69.7%>75%<45% (High degradation)
Primary Advantage Rapid reaction time via microwave heatingEliminates protodeboronation; highly scalableInexpensive reagents
Limitation Boronic acid degrades; requires excess reagentLonger reaction time; requires biphasic stirringFails to overcome phenoxide deactivation

Validated Experimental Methodologies

Method A: Microwave-Assisted Pd(OAc)2/PCy3 Coupling

This protocol is optimized for rapid discovery-scale synthesis, utilizing microwave irradiation to outpace the protodeboronation of the boronic acid[1].

  • Reaction Setup: In a microwave vial, combine 4-bromo-2-hydroxybenzonitrile (1.0 g, 5.05 mmol), cyclopropylboronic acid (0.651 g, 7.58 mmol), tricyclohexylphosphine (PCy3) (0.283 g, 1.01 mmol), Pd(OAc)2 (0.113 g, 0.51 mmol), and K3PO4 (3.22 g, 15.15 mmol).

  • Solvent Addition: Suspend the mixture in a degassed solution of DME (10 mL) and water (2 mL). Seal the vial and purge with N2.

  • Irradiation: Heat the mixture at 100 °C for 10 hours under microwave irradiation.

  • Self-Validating Workup:

    • Causality Check: The reaction mixture will be highly basic, meaning the product exists as a water-soluble phenoxide.

    • Execution: Cool the mixture and quench with 1N HCl until the aqueous layer reaches pH ~3. This protonates the phenol, driving it into the organic phase. Partition between EtOAc and water.

  • Isolation: Separate the organic layer, wash with brine, dry over MgSO4, and concentrate in vacuo.

  • Purification: Purify via silica gel column chromatography (eluting with 10% - 40% EtOAc in hexane) to yield the product as an off-white solid (~69.7% yield).

Method B: Amphos-Catalyzed Trifluoroborate Coupling

This protocol is optimized for process scale-up. Potassium cyclopropyltrifluoroborate acts as a "masked" boronic acid, slowly hydrolyzing in water to provide a steady, low concentration of the active nucleophile, completely mitigating protodeboronation[2][4].

  • Reaction Setup: To a round-bottom flask, add 4-bromo-2-hydroxybenzonitrile (1.0 g, 5.05 mmol), potassium cyclopropyltrifluoroborate (1.495 g, 10.10 mmol), and PdCl2(Amphos) (0.358 g, 0.505 mmol).

  • Solvent & Base Addition: Add toluene (25 mL) and a 3M aqueous solution of K3PO4 (5.05 mL, 15.15 mmol).

  • Thermal Coupling: Degas the biphasic mixture by sparging with N2 for 10 minutes. Stir vigorously at 100 °C under nitrogen overnight (12-16 hours).

  • Self-Validating Workup:

    • Causality Check: Amphos and Pd degradation products can cause severe emulsions.

    • Execution: Cool to room temperature, dilute with EtOAc, and add saturated aqueous NH4Cl. The NH4Cl mildly buffers the solution, neutralizing the base without causing extreme acidification. Filter the entire biphasic mixture through a pad of Celite to remove precipitated palladium black.

  • Isolation: Separate the organic layer, dry over Na2SO4, filter, and concentrate.

  • Purification: Purify by Flash Column Chromatography (0-50% EtOAc/heptane) to isolate the pure 4-Cyclopropyl-2-hydroxybenzonitrile.

Conclusion & Scale-Up Recommendations

For milligram-to-gram discovery chemistry, Method A offers a rapid turnaround time, provided microwave reactors are available. However, for pilot-plant or process-scale manufacturing, Method B is objectively superior. The combination of the highly active Amphos ligand (which easily inserts into the deactivated aryl bromide) and the slow-release kinetics of the trifluoroborate salt creates a robust, reproducible system that avoids the unpredictable degradation profiles of cyclopropylboronic acid.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.